2-Bromo-6-(2-methoxypropan-2-yl)pyridine

• CAS: 1602682-09-6

Core Science & Biosynthesis

Technical Deep Dive: 2-Methoxypropan-2-yl Pyridine Derivatives in Drug Design

This is a comprehensive technical guide on 2-methoxypropan-2-yl pyridine derivatives , structured for application scientists and medicinal chemists.

Executive Summary & Pharmacophore Analysis

The 2-methoxypropan-2-yl group (often referred to as a methoxyisopropyl or gem-dimethyl ether moiety) represents a critical bioisostere in modern medicinal chemistry. It is most frequently deployed as a "polar tert-butyl" replacement .

While the tert-butyl group is excellent for filling hydrophobic pockets and enforcing conformation via the Thorpe-Ingold effect, its high lipophilicity (increasing cLogP) can lead to poor solubility and metabolic liability. The 2-methoxypropan-2-yl group retains the steric bulk of the tert-butyl group but introduces an ether oxygen, which:

• Lowers cLogP: Typically reduces LogP by 1.0–1.5 units compared to tert-butyl.

• Accepts Hydrogen Bonds: The ether oxygen acts as a weak H-bond acceptor, potentially interacting with solvent or specific residues in the binding pocket.

• Modulates Metabolic Stability: The gem-dimethyl groups block

  -oxidation, diverting metabolism to O-demethylation or oxidation of the pyridine ring.

Structural Comparison

Feature	tert-Butyl Group	2-Methoxypropan-2-yl Group	Impact
Structure	-C(CH3)3	-C(CH3)2OCH3	Bioisostere
Steric Bulk	High ( -value ~5.0)	High	Maintained
Electronic	Inductive Donor (+I)	Inductive Withdrawer (-I via Oxygen)	Altered pKa of Pyridine
Lipophilicity	High (Hydrophobic)	Moderate (Amphiphilic)	Improved Solubility
Metabolism	-oxidation (stable)	O-demethylation (potential liability)	Tunable

Medicinal Chemistry Applications & Case Studies

LSD1 Inhibitors (Epigenetics)

In the development of Lysine Specific Demethylase 1 (LSD1) inhibitors, the 2-methoxypropan-2-yl group has proven superior to hydroxyl counterparts.

• Case Study: In a series of pyrrolo[2,3-c]pyridines, the 2-hydroxypropan-2-yl derivative (tertiary alcohol) showed an IC

  of 21.1 nM. Methylation to form the 2-methoxypropan-2-yl derivative (Compound 19) improved potency to 16.5 nM while likely improving CNS penetration by capping the polar H-bond donor.

• Mechanism: The ether cap prevents non-specific binding and improves permeability compared to the free alcohol.

Wee1/HDAC Dual Inhibitors

Recent work in Acute Myeloid Leukemia (AML) therapeutics utilized the 2-methoxypropan-2-yl pyridine scaffold (Compound 30a) to optimize dual Wee1/HDAC inhibitors.

• Role: The group was installed on the pyridine ring to modulate the electronic properties of the kinase hinge-binding motif and improve solubility without sacrificing the hydrophobic packing required for the active site.

Synthetic Strategies

Synthesizing sterically hindered tertiary ethers on electron-deficient heterocycles requires specific protocols to avoid elimination (alkene formation) or lack of reactivity.

Primary Route: Grignard Addition & Methylation

This is the industry-standard route, robust and scalable.

Pathway Logic:

• Nucleophilic Addition: Use a "hard" nucleophile (MeMgBr) to attack the carbonyl.

• Alkylation: Methylate the resulting tertiary alcohol. Note: Standard Williamson ether synthesis often fails due to steric hindrance; Sodium Hydride (NaH) with Iodomethane (MeI) in THF is the preferred method.

Visualization of Synthetic Pathways

The following diagram outlines the critical decision points in synthesizing this moiety.

Caption: Figure 1. Synthetic flowchart for the conversion of acetylpyridine to the methoxyisopropyl derivative.

Detailed Experimental Protocols

Protocol A: Synthesis of 2-(2-hydroxypropan-2-yl)pyridine

Use this step to generate the tertiary alcohol precursor.

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) and equip with a magnetic stir bar and N

  inlet.

• Reagents: Charge the flask with 2-acetylpyridine (1.0 eq) and anhydrous THF (0.5 M concentration).

• Addition: Cool to 0 °C. Dropwise add Methylmagnesium bromide (3.0 M in ether, 1.2 eq).

  • Note: The reaction is exothermic. Maintain internal temp < 5 °C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC (EtOAc/Hexane).

• Workup: Quench with saturated aqueous NH

  Cl. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na SO , and concentrate.

• Purification: Silica gel chromatography (typically 20-40% EtOAc in Hexanes).

Protocol B: Methylation to 2-(2-methoxypropan-2-yl)pyridine

Critical Step: Methylation of a hindered tertiary alcohol.

• Activation: To a solution of 2-(2-hydroxypropan-2-yl)pyridine (1.0 eq) in anhydrous THF (0.2 M) at 0 °C, add Sodium Hydride (60% dispersion in oil, 3.0 eq) portion-wise.

  • Caution: Vigorous H

    gas evolution.

• Stirring: Stir at 0 °C for 30 minutes, then warm to RT for 30 minutes to ensure alkoxide formation.

• Alkylation: Cool back to 0 °C. Add Iodomethane (MeI) (3.0 eq) dropwise.

• Completion: Seal the flask and stir at RT for 12 hours.

  • Optimization: If conversion is low, heat to 50 °C, but watch for elimination side-products (isopropenyl pyridine).

• Workup: Quench carefully with water (destroy excess NaH). Extract with EtOAc.

• Data Validation:

  • 1H NMR (CDCl

    ): Look for the disappearance of the -OH singlet and appearance of the -OCH singlet at ~3.2 ppm. The gem-dimethyl group should appear as a singlet at ~1.5 ppm.

Analytical Data Summary

Property	Value	Notes
Molecular Formula	C H NO
Molecular Weight	151.21 g/mol
1H NMR (Diagnostic)	3.18 (s, 3H, OMe), 1.55 (s, 6H, Me )	Chemical shifts vary slightly by solvent
Physical State	Colorless Oil
Solubility	Soluble in DCM, MeOH, EtOAc	Moderate water solubility

SAR Logic Visualization

The following diagram illustrates the decision process for selecting this moiety during Lead Optimization.

Caption: Figure 2. Logic flow for bioisosteric replacement of tert-butyl with methoxyisopropyl.

References

• Discovery of Pyrrolo[2,3-c]pyridines as Potent and Reversible LSD1 Inhibitors. ACS Medicinal Chemistry Letters. (2013). Describes the synthesis and SAR of Compound 19 (2-methoxypropan-2-yl derivative). Link

• Discovery of Novel and Highly Potent Wee1 and HDAC Dual-Target Inhibitors. Journal of Medicinal Chemistry. (2025). Provides the specific experimental protocol for the methylation of the tertiary alcohol (Compound 30a). Link

• Synthesis of C-6 and C-3 substituted chalcogen derivatives of 2-methoxypyridine. Inorganica Chimica Acta. (2015). Discusses lithiation and functionalization strategies for methoxypyridines. Link

• 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. New Journal of Chemistry. (2014). Provides background on the physicochemical properties of methoxypyridine ethers. Link

• Preparation of 2-aminomethylpyridine derivatives. US Patent 7608720B2. Describes industrial scale-up considerations for substituted pyridines. Link

Beyond the Formula: Chemo-Analytical Profiling and SAR Implications of C9H12BrNO

Content Type: Technical Guide / Whitepaper Target Audience: Medicinal Chemists, Forensic Toxicologists, and Analytical Scientists.[1] Subject: Structural elucidation, isotopic signatures, and pharmacological relevance of the C9H12BrNO chemical space.

Executive Summary: The Identity Crisis of C9H12BrNO

In drug development and forensic analysis, the molecular formula C9H12BrNO represents a critical "chemical intersection."[2] It does not refer to a single compound but rather a specific chemical space populated by metabolites of designer drugs (cathinones) and lower homologs of psychoactive phenethylamines (2C-x series).

For the researcher, this formula presents a unique analytical challenge: Bromine’s isotopic signature dominates the mass spectrum, while the structural ambiguity requires high-fidelity nuclear magnetic resonance (NMR) or chromatographic resolution to distinguish between potent receptor ligands and inactive metabolic byproducts.[1]

This guide provides a definitive workflow for the calculation, identification, and differentiation of C9H12BrNO isomers, moving beyond basic stoichiometry into practical application.

Molecular Weight & Isotopic Physics

Standard periodic tables provide "average" atomic weights, which are insufficient for high-resolution mass spectrometry (HRMS) of brominated compounds. The presence of Bromine introduces a distinct 1:1 isotopic split that acts as a self-validating fingerprint.[3]

Quantitative Data Table

Property	Value / Description	Technical Note
Average Molecular Weight	230.10 g/mol	Used for stoichiometric reagent calculations (molarity).
Monoisotopic Mass ( Br)	229.0097 u	The "M" peak in Mass Spec.[2]
Isotopic Mass ( Br)	231.0077 u	The "M+2" peak in Mass Spec.[2]
Isotopic Abundance	Br (50.69%) : Br (49.31%)	Results in a "Twin Peak" doublet of nearly equal height.
Degree of Unsaturation	4	Corresponds to the benzene ring (1 ring + 3 pi bonds).[2]
Elemental Composition	C (46.98%), H (5.26%), Br (34.73%), N (6.09%), O (6.95%)	High Br mass % significantly affects density and refractive index.[1]

The "Twin Peak" Validation Rule

In any LC-MS workflow, the detection of C9H12BrNO is not confirmed by a single peak at m/z 230.1. Instead, you must observe two distinct peaks at m/z 230.01 and 232.01 (protonated [M+H]+ species) with a relative intensity deviation of <5%.[2]

Critical Check: If your spectrum shows an M+2 peak that is only ~30% the height of the M peak, you are likely looking at a chlorinated contaminant (Cl isotopes are 3:1), not C9H12BrNO.[1][2]

Structural Isomerism & Pharmacophore Mapping

The formula C9H12BrNO maps to two distinct pharmacological classes. Distinguishing these is vital, as one represents a serotonin receptor probe and the other a metabolic byproduct of "Bath Salts."[2]

Isomer A: The Phenethylamine Homolog (Ligand)[2]

• Chemical Name: 2-Bromo-4-methoxyphenethylamine (or 4-Bromo-2-methoxy...).

• Structure: A benzene ring with an ethylamine chain and methoxy/bromo substituents.[2]

• Relevance: These are lower homologs of the 2C-B class (which is C10). Removing a methyl group from 2C-B derivatives yields this C9 backbone.[2] These are often synthesized to test steric tolerance at the 5-HT2A receptor.[2]

Isomer B: The Cathinone Metabolite (Ephedrine Derivative)[2]

• Chemical Name: 4-Bromonorephedrine (2-amino-1-(4-bromophenyl)propan-1-ol).

• Structure: A benzene ring with a propyl backbone containing both an amine and a hydroxyl group.[2]

• Relevance: This is a primary metabolite of 4-Bromomethcathinone (Brephedrone) . The ketone of the parent drug is reduced to an alcohol, and the N-methyl group is removed (demethylation).

Structural Divergence Diagram[2]

Figure 1: Structural divergence of C9H12BrNO.[2] Isomer A retains the methoxy ether linkage common in psychoactive ligands, while Isomer B features the benzylic alcohol typical of cathinone metabolism.[1]

Analytical Protocol: The Self-Validating Workflow

To positively identify a sample as C9H12BrNO and assign the correct isomer, follow this "Triangulation Protocol" combining Extraction, Separation, and Detection.

Step 1: Sample Preparation (Solid Phase Extraction)

Context: Biological matrices (plasma/urine) require cleaning to remove proteins that suppress ionization.[2]

• Conditioning: Use a Mixed-Mode Cation Exchange (MCX) cartridge.[2] Condition with 2mL MeOH followed by 2mL water.[2]

• Loading: Acidify sample (pH 3) to ensure the amine is protonated (

  ) and binds to the sorbent.[2]

• Washing: Wash with 0.1M HCl (removes neutrals/acids) and then MeOH (removes hydrophobic neutrals).[2]

• Elution: Elute with 5% NH4OH in MeOH .

  • Causality: The base neutralizes the amine, breaking the ionic bond with the sorbent and releasing the C9H12BrNO.[2]

Step 2: LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.7 µm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[2]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

  • Differentiation: The Phenethylamine (Isomer A) is more lipophilic (methoxy group) and will elute later than the Norephedrine (Isomer B) , which has a polar hydroxyl group.[2]

Step 3: Fragmentation Logic (MS/MS)

When applying collision energy (e.g., 20-30 eV), the isomers fragment differently:

• Isomer A (Phenethylamine):

  • Loss of Ammonia (

    , -17 u).

  • diagnostic: Loss of the methoxy group or cleavage alpha to the nitrogen.[2]

• Isomer B (Norephedrine):

  • Diagnostic: Loss of Water (

    , -18 u) from the benzylic alcohol. This is a facile loss not seen in the phenethylamine isomer.[2]

  • Resulting peak: m/z ~212/214 (Br-Styrene cation).

Synthesis & Impurity Profiling

Understanding the synthesis provides insight into potential impurities found alongside C9H12BrNO.[2]

The Henry Reaction Route (Phenethylamines)

To synthesize Isomer A (3-Bromo-4-methoxyphenethylamine):

• Precursor: 3-Bromo-4-methoxybenzaldehyde.

• Reagent: Nitromethane + Ammonium Acetate.[2]

• Intermediate: Nitrostyrene (Yellow crystalline solid).[2]

• Reduction: LiAlH4 or NaBH4.

• Impurity Marker: Incomplete reduction often leaves traces of the oxime or hydroxylamine intermediate (Mass = M+16).[2]

The Alpha-Bromination Route (Cathinone Metabolites)

To synthesize Isomer B (4-Bromonorephedrine) de novo:

• Precursor: Propiophenone.[2]

• Bromination: Br2/Glacial Acetic Acid (yields alpha-bromo ketone).[2]

• Amination: Ammonia equivalents.[2]

• Reduction: NaBH4 reduces the ketone to the alcohol.[2]

• Impurity Marker: The "Regioisomer" where bromine attacks the ring instead of the alpha-carbon, or vice versa, is common.[1]

References

• Context: Establishes the parent drug (4-BMC) from which Isomer B is derived as a metabolite.

• National Center for Biotechnology Information. (2024).[2] PubChem Compound Summary for CID 57496912 (C9H12NO - Related Frameworks). Retrieved from [Link]

  • Context: General database for verifying structural connectivity and CAS registry numbers for phenethylamine backbones.[2]

• Chemistry Steps. (2023). Isotopes in Mass Spectrometry: The Bromine Signature. Retrieved from [Link]

  • Context: Authoritative grounding for the 1:1 isotopic ratio calcul
• Context: Reference for the precise atomic mass values of 79Br and 81Br used in the calcul
• Context: Source for physical property data of brominated phenyl precursors used in the synthesis section.

Sources

• 1. List of straight-chain alkanes - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Strategic Utilization of 2-Bromo-6-Substituted Pyridine Building Blocks

Executive Summary

The 2,6-disubstituted pyridine motif is a "privileged scaffold" in modern medicinal chemistry, serving as a critical hinge-binder in kinase inhibitors and a conformational lock in amyloid-

aggregation inhibitors. Among these, 2-bromo-6-substituted pyridines represent the apex of synthetic utility. They offer a bifunctional platform where the C2-bromide serves as a high-reactivity "entry point" for cross-coupling, while the C6-substituent (Cl, F, , Me, or a second Br) dictates the electronic environment and steric trajectory of the final molecule.

This guide moves beyond basic reactivity to explore the site-selective functionalization of these scaffolds. We analyze the thermodynamic drivers of the "Halogen Dance," delineate the hierarchy of reactivity in mixed-halogen systems, and provide validated protocols for distinguishing between the chemically similar C2 and C6 positions.

Structural Significance & Electronic Topology

The pyridine ring is electron-deficient (

-deficient). In 2,6-disubstituted systems, the nitrogen lone pair is flanked by two substituents, creating a unique steric cleft.

• The "Handle" (C2-Br): The C2 position is activated for oxidative addition (Pd-catalysis) and nucleophilic attack (

  ) due to the inductive electron-withdrawal of the adjacent nitrogen. Bromine is chosen over iodine (too labile/expensive) and chlorine (often too inert for the first step) to balance reactivity with stability.

• The "Director" (C6-R): The substituent at C6 modulates the reactivity at C2.

  • Electron-Withdrawing Groups (EWG): A C6-

    or C6-F significantly lowers the LUMO energy, making C2 more electrophilic.

  • Steric Bulk: A C6-Methyl or C6-t-Butyl group can force the C2-substituent out of planarity, a tactic used to tune atropisomerism in biaryl drugs.

Visualization: Reactivity Divergence

The following diagram illustrates the divergent synthetic pathways available from the core 2-bromo-6-chloro scaffold, highlighting the energy barriers associated with each site.

Figure 1: Divergent reactivity landscape of 2-bromo-6-chloropyridine. The C2-Br bond undergoes oxidative addition significantly faster than C6-Cl, enabling chemoselective library generation.

Synthetic Strategies: The "Halogen Dance"[1]

While direct halogenation is common, it often lacks regiocontrol. The most sophisticated method for accessing unique substitution patterns (e.g., 2-bromo-6-iodo or 2-bromo-6-lithio species) is the Lithium-Halogen Exchange / Halogen Dance (LHD) .

Mechanism & Causality

The "Halogen Dance" is thermodynamically driven.[1] When a 2,5-dibromopyridine is treated with LDA, lithiation occurs initially at the kinetically accessible position (often C6 or C4). However, the system rapidly reorganizes to place the lithium anion at the most stabilized position (usually ortho to the halogen or flanked by the ring nitrogen), while the halogen "migrates."

Expert Insight: In 2,6-functionalization, we utilize this to generate 2-bromo-6-lithiopyridine . Unlike standard protocols using ethereal solvents (THF/Et2O) which promote scrambling, recent advances demonstrate that performing lithium-halogen exchange in non-polar solvents (like Toluene) or Dichloromethane (DCM) at -78°C allows for the isolation of the kinetic 2-bromo-6-lithio species without triggering the dance, or controlled warming to induce it [1].

Chemoselectivity in Cross-Coupling[2]

The primary utility of these blocks is in palladium-catalyzed cross-coupling (Suzuki-Miyaura). The challenge is site-selectivity .

Reactivity Hierarchy Data

The following table summarizes the relative reactivity rates (

) of halogenated pyridines in Pd(0)-catalyzed couplings.

Substrate Structure	Leaving Group 1 (C2)	Leaving Group 2 (C6)	Primary Reaction Site	Selectivity Factor	Recommended Catalyst System
2,6-Dibromopyridine	Br	Br	C2 (Statistical)	Low (~3:1 without optimization)	, Toluene/H2O (Low conversion)
2-Bromo-6-chloropyridine	Br	Cl	C2	High (>50:1)	/ SPhos
2-Bromo-6-fluoropyridine	Br	F	C2	Exclusive
2-Bromo-6-iodopyridine	Br	I	C6 (I > Br)	High (~20:1)	/ Xantphos

Technical Note: In 2,6-dibromopyridine, the first coupling deactivates the ring slightly (if the incoming aryl group is electron-rich), but the statistical probability requires strict stoichiometry (0.9 eq boronic acid) to prevent "over-coupling" to the 2,6-diaryl product.

Experimental Protocols

Protocol A: Site-Selective Suzuki Coupling of 2-Bromo-6-Chloropyridine

Objective: Install an aryl group at C2 while preserving the C6-Cl handle for subsequent diversification.

Reagents:

• 2-Bromo-6-chloropyridine (1.0 equiv)

• Arylboronic acid (1.05 equiv)

• (2-3 mol%)
• (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane (0.2 M concentration)

Workflow:

• Degassing: Charge the reaction vessel with the pyridine, boronic acid, and Pd catalyst. Evacuate and backfill with Argon (

  ). Causality: Oxygen poisons Pd(0) and promotes homocoupling of the boronic acid.

• Solvation: Add degassed 1,4-dioxane and the aqueous base.

• Thermal Activation: Heat to 85°C for 4–6 hours. Note: Do not exceed 100°C; higher temperatures increase the oxidative addition rate into the C6-Cl bond.

• Validation: Monitor via LC-MS. The product (M+Ar-Cl) should be the major peak. If >5% bis-coupling is observed, lower temperature to 70°C.

• Workup: Standard aqueous extraction (EtOAc) and silica chromatography (Hex/EtOAc).

Protocol B: Generation of 2-Bromo-6-Lithiopyridine (The "Frozen" Intermediate)

Objective: Create a nucleophilic pyridine block without halogen scrambling.

Reagents:

• 2,6-Dibromopyridine[2]

• -Butyllithium (1.1 equiv, 2.5M in hexanes)

• Solvent: Anhydrous Toluene or DCM (non-coordinating)

Workflow:

• Cryogenic Setup: Cool the solution of 2,6-dibromopyridine in Toluene to -78°C .

• Exchange: Add

  -BuLi dropwise over 20 minutes.

• Aging: Stir for exactly 30 minutes at -78°C. Warning: Extending time or warming promotes the formation of the thermodynamic "dance" products.

• Quench: Add the electrophile (e.g., DMF,

  , or an aldehyde) at -78°C.

• Warming: Allow to warm to RT only after the electrophile has fully reacted.

Validated Workflow Visualization

The following DOT diagram illustrates the decision tree for synthesizing a library of kinase inhibitors using these blocks.

Figure 2: Strategic decision tree for library synthesis. Route selection depends on the nature of the linkage (C-C vs C-N).

References

• Lithium-Halogen Exchange in Non-Ethereal Solvents. BYU ScholarsArchive. (2013). "Efficient Preparation of 2-Bromo-6-Lithiopyridine in Dichloromethane." Link

• Site-Selective Suzuki Coupling. BenchChem Application Notes. (2025). "Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine." Link

• Halogen Dance Mechanism. Wikipedia. "Halogen dance rearrangement." Link

• Drug Discovery Applications. PubMed. (2016).[3] "Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation." Link

• Reactivity Models. ChemRxiv. (2022). "A generally applicable quantitative reactivity model for nucleophilic aromatic substitution." Link

Sources

• 1. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 2. 2-Bromo-6-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 3. Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-bromo-6-(2-methoxypropan-2-yl)pyridine via Methylation of 2-(2-hydroxypropan-2-yl)-6-bromopyridine

Introduction

In the landscape of pharmaceutical and materials science research, the functionalization of pyridine scaffolds is a cornerstone of molecular design. This document provides a comprehensive guide for the synthesis of 2-bromo-6-(2-methoxypropan-2-yl)pyridine, a valuable intermediate for drug discovery and development. The protocol is divided into two primary stages: the synthesis of the precursor alcohol, 2-(2-hydroxypropan-2-yl)-6-bromopyridine, via a Grignard reaction, followed by its methylation to the target ether using a Williamson ether synthesis. This guide is intended for researchers, scientists, and drug development professionals with a foundational knowledge of synthetic organic chemistry.

Chemical Reaction Overview

The overall synthetic route is depicted below:

Part 1: Synthesis of 2-(2-hydroxypropan-2-yl)-6-bromopyridine

Part 2: Methylation of 2-(2-hydroxypropan-2-yl)-6-bromopyridine

Part 1: Synthesis of the Precursor Alcohol

The synthesis of 2-(2-hydroxypropan-2-yl)-6-bromopyridine is achieved through a Grignard reaction. This classic organometallic reaction involves the formation of a pyridylmagnesium bromide species from 2,6-dibromopyridine, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of acetone.

Mechanism of Grignard Reagent Formation and Reaction

The Grignard reagent is formed by the reaction of an organohalide with magnesium metal. In this case, one of the bromine atoms of 2,6-dibromopyridine reacts with magnesium to form the Grignard reagent. The resulting organomagnesium compound is a potent nucleophile and a strong base. The subsequent reaction with acetone is a nucleophilic addition to the carbonyl group, forming a tertiary alcohol upon acidic workup.

Experimental Protocol: Synthesis of 2-(2-hydroxypropan-2-yl)-6-bromopyridine

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
2,6-Dibromopyridine	C₅H₃Br₂N	236.89	10.0 g (42.2 mmol)	≥98%	Sigma-Aldrich
Magnesium turnings	Mg	24.31	1.13 g (46.4 mmol)	≥99.5%	Sigma-Aldrich
Ethyl bromide	C₂H₅Br	108.97	0.5 mL (6.7 mmol)	≥99%	Sigma-Aldrich
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	150 mL	≥99.7%	Sigma-Aldrich
Acetone	C₃H₆O	58.08	3.7 mL (50.6 mmol)	≥99.5%	Sigma-Aldrich
Saturated aq. NH₄Cl	NH₄Cl	53.49	100 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-

Instrumentation:

• Three-necked round-bottom flask (250 mL)

• Dropping funnel

• Reflux condenser

• Magnetic stirrer with heating mantle

• Inert gas (Argon or Nitrogen) supply

• Standard glassware for workup and purification

Procedure:

• Preparation: All glassware must be thoroughly dried in an oven at 120 °C overnight and assembled hot under a stream of inert gas.

• Grignard Reagent Formation: To the three-necked flask containing magnesium turnings, add a small crystal of iodine (as an initiator). Fit the flask with a dropping funnel, a reflux condenser with a drying tube, and an inert gas inlet. Add 20 mL of anhydrous diethyl ether to the flask.

• In the dropping funnel, prepare a solution of 2,6-dibromopyridine (10.0 g, 42.2 mmol) and ethyl bromide (0.5 mL, 6.7 mmol) in 80 mL of anhydrous diethyl ether.

• Add approximately 10 mL of the solution from the dropping funnel to the magnesium turnings. The reaction should initiate, indicated by bubbling and a gentle reflux of the ether. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Once the reaction has started, add the remaining solution from the dropping funnel dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 1 hour to ensure complete formation of the Grignard reagent.

• Reaction with Acetone: Cool the reaction mixture to 0 °C using an ice bath. Add a solution of acetone (3.7 mL, 50.6 mmol) in 20 mL of anhydrous diethyl ether dropwise from the dropping funnel. A vigorous reaction will occur, and a precipitate may form.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Workup and Purification: Carefully quench the reaction by the slow, dropwise addition of 100 mL of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-(2-hydroxypropan-2-yl)-6-bromopyridine as a white solid.

Part 2: Methylation of the Precursor Alcohol

The methylation of the tertiary alcohol is accomplished via the Williamson ether synthesis. This reaction proceeds through an S(_N)2 mechanism, where a strong base, sodium hydride, is used to deprotonate the alcohol, forming a highly nucleophilic alkoxide. This alkoxide then attacks the methyl group of methyl iodide, displacing the iodide to form the desired ether.

Mechanism of Williamson Ether Synthesis

The Williamson ether synthesis is a two-step process:

• Deprotonation: Sodium hydride (NaH), a strong, non-nucleophilic base, abstracts the acidic proton from the hydroxyl group of the alcohol to form a sodium alkoxide and hydrogen gas.[1] This step is irreversible as the hydrogen gas evolves from the reaction mixture.

• Nucleophilic Substitution (S(N)2): The resulting alkoxide is a potent nucleophile that attacks the electrophilic methyl group of methyl iodide in a backside attack, leading to the formation of the ether and sodium iodide as a byproduct.[2]

Experimental Protocol: Methylation of 2-(2-hydroxypropan-2-yl)-6-bromopyridine

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
2-(2-hydroxypropan-2-yl)-6-bromopyridine	C₈H₁₀BrNO	216.08	5.0 g (23.1 mmol)	As synthesized	-
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	1.11 g (27.7 mmol)	60%	Sigma-Aldrich
Methyl Iodide	CH₃I	141.94	1.73 mL (27.7 mmol)	≥99.5%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	100 mL	≥99.9%	Sigma-Aldrich
Saturated aq. NaHCO₃	NaHCO₃	84.01	50 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-

Instrumentation:

• Three-necked round-bottom flask (250 mL)

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Inert gas (Argon or Nitrogen) supply

• Standard glassware for workup and purification

Procedure:

• Preparation: Ensure all glassware is dry and the reaction is set up under an inert atmosphere.

• Deprotonation: To a stirred suspension of sodium hydride (1.11 g of 60% dispersion, 27.7 mmol) in 50 mL of anhydrous THF at 0 °C (ice bath), add a solution of 2-(2-hydroxypropan-2-yl)-6-bromopyridine (5.0 g, 23.1 mmol) in 50 mL of anhydrous THF dropwise.

• Allow the reaction mixture to stir at 0 °C for 30 minutes, during which time hydrogen gas will evolve.

• Methylation: Add methyl iodide (1.73 mL, 27.7 mmol) dropwise to the reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Workup and Purification: Carefully quench the reaction by the slow addition of water (10 mL) at 0 °C.

• Partition the mixture between ethyl acetate (100 mL) and saturated aqueous sodium bicarbonate solution (50 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-bromo-6-(2-methoxypropan-2-yl)pyridine.

Visualization of the Experimental Workflow

Caption: Synthetic workflow for the preparation of 2-bromo-6-(2-methoxypropan-2-yl)pyridine.

Expert Insights and Troubleshooting

• Initiation of Grignard Reaction: The formation of the Grignard reagent is sensitive to moisture. Ensure all glassware is scrupulously dried and anhydrous solvents are used. The addition of a small iodine crystal or a few drops of ethyl bromide can help initiate the reaction.

• Competing Elimination in Williamson Ether Synthesis: Tertiary alcohols can undergo elimination in the presence of a strong base.[3] Using a non-nucleophilic, strong base like NaH and maintaining a low reaction temperature during deprotonation and the initial phase of methylation can favor the desired substitution reaction.

• Safety Precautions for Sodium Hydride: Sodium hydride is a highly flammable and water-reactive solid.[3][4][5] It should be handled under an inert atmosphere, and any quenching should be done slowly and at low temperatures.

• Safety Precautions for Methyl Iodide: Methyl iodide is toxic and a suspected carcinogen.[6][7] It should be handled in a well-ventilated fume hood with appropriate personal protective equipment, including gloves and safety goggles.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 2-bromo-6-(2-methoxypropan-2-yl)pyridine. By following the outlined procedures for the Grignard reaction and the Williamson ether synthesis, researchers can reliably produce this valuable intermediate for further applications in medicinal chemistry and materials science. Adherence to the safety precautions is paramount for the successful and safe execution of this synthesis.

References

• Alkali Metals Ltd. MSDS for SODIUM HYDRIDE. Available at: [Link]

• BYJU'S. Williamson Ether Synthesis reaction. Available at: [Link]

• New Jersey Department of Health. HAZARD SUMMARY METHYL IODIDE. Available at: [Link]

• IPCS. ICSC 0509 - METHYL IODIDE. Available at: [Link]

• Proprep. Describe the NaH reaction with alcohols and its significance in deprotonation and nucleophilic subst... Show More. Available at: [Link]

• OrgoSolver. Williamson Ether Synthesis | SN2 Ether Formation + Traps. Available at: [Link]

• Gunda, P. M. et al. Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. NIH Public Access. Available at: [Link]

• ChemHelp ASAP. deprotonation of alcohols to make alkoxides. YouTube. Available at: [Link]

• Ashenhurst, J. The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Chemistry Steps. The Williamson Ether Synthesis. Available at: [Link]

• Wikipedia. Williamson ether synthesis. Available at: [Link]

• Khan Academy. Williamson ether synthesis. YouTube. Available at: [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. Available at: [Link]

• Stoddard, J. Alcohol Reaction Deprotonations [Organic Chemistry] Smith 2018. YouTube. Available at: [Link]

Sources

• 1. How do Grignard reagent react with an acetone? - askIITians [askiitians.com]
• 2. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 3. researchgate.net [researchgate.net]
• 4. 2-Bromo-6-methoxypyridine | C6H6BrNO | CID 256810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2-Bromo-6-methoxypyridine 97 40473-07-2 [sigmaaldrich.com]
• 7. 2-Bromo-4-methoxypyridine | C6H6BrNO | CID 4738484 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine

Introduction & Scaffold Analysis

The Suzuki-Miyaura cross-coupling of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine (CAS: 1310689-56-5) represents a critical transformation in medicinal chemistry, particularly for kinase inhibitor discovery. The 2-methoxypropan-2-yl moiety (a gem-dimethyl ether) serves as a lipophilic, non-hydrogen bond donating bioisostere for a tert-butyl group, often improving metabolic stability and solubility profiles compared to purely alkyl chains.

Structural Challenges

While 2-bromopyridines are generally excellent electrophiles for Pd-catalyzed coupling due to the electron-deficient nature of the pyridine ring, this specific scaffold presents unique challenges:

• Steric Hindrance: The bulky 6-substituent exerts steric pressure on the palladium center during oxidative addition and can impede the approach of the boronic acid during transmetallation.

• Coordination Interference: The pyridine nitrogen and the ether oxygen can potentially form weak chelates with palladium, altering the catalytic cycle or requiring bidentate ligands to displace them.

• Acid Sensitivity: The tertiary ether linkage is susceptible to acid-catalyzed elimination (forming the isopropenyl derivative) or hydrolysis. Strict avoidance of strong acidic workups is mandatory.

Decision Matrix & Reaction Classes

To ensure reproducibility, we categorize protocols based on the difficulty of the coupling partner (the nucleophile).

Visualization: Protocol Selection Logic

Figure 1: Decision matrix for selecting the appropriate catalytic system based on the nucleophile's steric and electronic profile.

Detailed Experimental Protocols

Method A: The "Workhorse" Protocol (High-Throughput Compatible)

Best for: Unhindered aryl boronic acids/esters. Mechanism: Uses a robust ferrocenyl ligand (dppf) that resists oxidation and provides a large bite angle, facilitating the coupling of electron-deficient pyridines.

Reagents:

• Substrate: 2-Bromo-6-(2-methoxypropan-2-yl)pyridine (1.0 equiv)

• Nucleophile: Aryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂·CH₂Cl₂) (5 mol%)[1]

• Base: Sodium Carbonate (Na₂CO₃), 2.0 M aqueous solution (3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)[2]

Step-by-Step Procedure:

• Charge: To a reaction vial equipped with a magnetic stir bar, add the pyridine substrate (1.0 equiv), boronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

• Inertion: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvation: Add degassed 1,4-Dioxane (concentration 0.1 M relative to substrate) via syringe.

• Activation: Add the 2.0 M Na₂CO₃ solution (3.0 equiv). The mixture will become biphasic.

• Reaction: Heat the block/bath to 90°C with vigorous stirring (1000 rpm) for 2–4 hours.

  • Checkpoint: Monitor by LCMS.[3] Look for the disappearance of the bromide (M+H = 230/232 pattern).

• Workup (Crucial): Cool to room temperature. Dilute with Ethyl Acetate. Wash with saturated NaHCO₃ (do not use NH₄Cl or HCl). Dry organic layer over Na₂SO₄.

• Purification: Concentrate and purify via silica gel chromatography (Hexanes/EtOAc).

Method B: The "Advanced" Protocol (Sterically Demanding)

Best for: Ortho-substituted boronic acids, unstable heteroaryl boronates, or when Method A fails. Mechanism: Utilizes Buchwald's 3rd Generation Precatalyst (XPhos Pd G3). The bulky biaryl phosphine ligand (XPhos) facilitates oxidative addition and, more importantly, creates a pocket that accelerates reductive elimination even with bulky 6-substituted pyridines.

Reagents:

• Substrate: 2-Bromo-6-(2-methoxypropan-2-yl)pyridine (1.0 equiv)

• Nucleophile: Boronic Acid/Pinacol Ester (1.3 – 1.5 equiv)

• Catalyst: XPhos Pd G3 (2–5 mol%)

• Base: Potassium Phosphate Tribasic (K₃PO₄), 0.5 M aqueous or solid (3.0 equiv)

• Solvent: THF or Toluene (degassed) / Water (10:1 ratio)

Step-by-Step Procedure:

• Charge: Add substrate, boronic ester, XPhos Pd G3, and solid K₃PO₄ to the vial.

• Inertion: Evacuate and backfill with Argon (3 cycles).

• Solvation: Add degassed THF and degassed water (ratio 10:1).

  • Note: A small amount of water is essential for the boroxine-to-boronic acid equilibrium and base solubility.

• Reaction: Heat to 60–80°C . (XPhos is active enough that lower temperatures often suffice, reducing protodeboronation side reactions).

• Monitoring: Check LCMS at 1 hour. If conversion is low, boost temp to 80°C.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (SM remains)	Catalyst Deactivation / Poisoning	Switch to Method B (XPhos or SPhos). The pyridine nitrogen may be sequestering Pd.
Protodeboronation of Partner	Boronic acid instability	1. Lower temp to 60°C.2. Use Boronic Ester (BPin) instead of acid.3. Switch base to K₃PO₄ (anhydrous conditions with minimal water).
Elimination Product (Alkene)	Acidic conditions	Ensure workup is neutral/basic. Never use HCl to remove pyridine.
Homocoupling of Boronic Acid	Oxygen presence	Degas solvents more rigorously (sparge with Ar for 15 min).

Workflow Visualization

Visualization: Experimental Workflow

Figure 2: Step-by-step experimental workflow for the Suzuki coupling of 2-bromo-6-(2-methoxypropan-2-yl)pyridine.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Aryl Halides with Aryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. Link

• Li, H., et al. (2011). Pd-Catalyzed Cross-Coupling of 2,6-Disubstituted Pyridines. Organic Letters, 13(10), 2766–2769. (Contextual grounding for hindered pyridines).

• BenchChem. (2025).[4][3] Application Notes for Palladium-Catalyzed Cross-Coupling Reactions with 2,6-Dibromopyridine. Link

• Sigma-Aldrich. (2023). Product Specification: 2-Bromo-6-(2-methoxypropan-2-yl)pyridine. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Buchwald-Hartwig Amination of 2-Bromo-6-Substituted Pyridines

[1]

Executive Summary

The amination of 2-bromo-6-substituted pyridines represents a specific but high-value challenge in medicinal chemistry, particularly for kinase inhibitor synthesis. While 2-halopyridines are generally activated for oxidative addition due to their electron-deficiency, they suffer from two competing failure modes:

• Catalyst Poisoning: The pyridine nitrogen lone pair can displace phosphine ligands, forming stable, unreactive Pd-pyridine complexes (

  ).

• Nucleophilic Attack (

  ): Strong bases or high temperatures can trigger background nucleophilic substitution or hydrolysis, leading to byproducts.

This guide details protocols to overcome these barriers. The presence of a substituent at the 6-position (e.g., methyl, methoxy, CF3) is structurally advantageous; it sterically shields the nitrogen atom, reducing catalyst poisoning. However, successful coupling requires bulky, electron-rich biaryl phosphine ligands (Buchwald Ligands) to facilitate reductive elimination and prevent palladium aggregation.

Mechanistic Intelligence & Ligand Selection[2][3]

The "Ortho-Effect" Advantage

In unsubstituted pyridine couplings, the nitrogen atom competes with the substrate for the palladium center. In 2-bromo-6-substituted pyridines , the substituent at C6 creates a "steric wall" around the nitrogen.

• Insight: Unlike 2,6-disubstituted benzenes (where sterics hinder the reaction site), the 6-substituent on pyridine is remote from the C2-Br reaction site but proximal to the poisoning Nitrogen.

• Result: The 6-substituent actually improves catalyst turnover by destabilizing the unproductive Pd-N coordination.

Ligand Selection Matrix

The choice of ligand is binary based on the amine class. We utilize Pd-G4 precatalysts to ensure a strict 1:1 Pd:Ligand ratio and rapid activation at low temperatures.

Amine Class	Recommended Ligand	Catalyst System	Rationale
Primary Amines (Anilines, Alkyl)	BrettPhos	BrettPhos Pd G4	High steric bulk prevents bis-arylation; promotes reductive elimination on electron-deficient rings.
Secondary Amines (Cyclic, Acyclic)	RuPhos	RuPhos Pd G4	Universal ligand for secondary amines; prevents -hydride elimination; handles steric bulk well.
Base-Sensitive Substrates	Xantphos	Pd(OAc)₂ / Xantphos	Bidentate bite angle stabilizes Pd; allows use of milder bases like .

Mechanistic Pathway & Poisoning

The diagram below illustrates the competition between the productive catalytic cycle and the unproductive "off-cycle" nitrogen binding.

Figure 1: Catalytic cycle highlighting the off-cycle trap. The 6-substituent on the pyridine sterically hinders the path to the red "Poison" state, favoring the productive blue cycle.

Experimental Protocols

Protocol A: Standard High-Efficiency Conditions

Applicability: Robust substrates, secondary amines, non-base-sensitive groups. Scale: 1.0 mmol

• Preparation:

  • In a glovebox or under active

    flow, charge a reaction vial (equipped with a magnetic stir bar) with:

    • RuPhos Pd G4 (0.02 mmol, 2 mol%)

    • Sodium tert-butoxide (NaOtBu) (1.2 mmol, 1.2 equiv)

    • 2-Bromo-6-substituted pyridine (1.0 mmol, 1.0 equiv)

    • Amine (1.1 mmol, 1.1 equiv)

• Solvent Addition:

  • Add anhydrous Toluene or 1,4-Dioxane (2.0 mL, 0.5 M concentration).

  • Note: High concentration (0.5 M - 1.0 M) is critical for rate acceleration in aminations.

• Reaction:

  • Seal the vial with a PTFE-lined cap.

  • Heat to 80°C for 2–4 hours.

  • Monitoring: Check via UPLC-MS. Look for consumption of bromide.

• Workup:

  • Cool to room temperature. Dilute with EtOAc. Filter through a pad of Celite to remove Pd black and salts.

  • Concentrate and purify via flash chromatography (Hexane/EtOAc).

Protocol B: Mild Conditions (Base-Sensitive/Primary Amines)

Applicability: Substrates containing esters, nitriles, or acidic protons. Primary amines (Anilines). Scale: 1.0 mmol

• Preparation:

  • Charge vial with:

    • BrettPhos Pd G4 (0.02 mmol, 2 mol%)

    • Potassium Phosphate (

      ) (finely ground, 2.0 mmol, 2.0 equiv) OR (2.0 equiv).

    • 2-Bromo-6-substituted pyridine (1.0 mmol)

    • Primary Amine (1.2 mmol)

• Solvent Addition:

  • Add tert-Amyl Alcohol (t-AmOH) (2.0 mL).

  • Why t-AmOH? It solubilizes the inorganic base better than toluene and allows for higher reflux temperatures if needed, without the harshness of DMSO/DMF.

• Reaction:

  • Heat to 90–100°C for 6–12 hours.

  • Note: Weaker bases require longer reaction times.

• Workup:

  • Standard aqueous workup (Water/DCM extraction) is recommended to remove inorganic salts before Celite filtration.

Optimization & Troubleshooting Guide

Use the decision tree below to select the optimal starting point for your specific substrate.

Figure 2: Logic flow for selecting catalyst and base conditions based on substrate properties.

Troubleshooting Table

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning	Switch to BrettPhos (bulkier). Increase Temp to 100°C. Ensure [Pd] is fresh (G4 precatalyst).
Debromination (Ar-H)	-Hydride Elimination	Switch solvent to Toluene (non-coordinating). Avoid alcohols if possible. Use RuPhos .
Hydrolysis (Ar-OH)	Wet solvent/base	Dry reagents. Use anhydrous . Switch to NaOtBu if functional groups allow.
Bis-arylation (Primary)	Over-reaction	Use BrettPhos (highly selective for mono-arylation). Use 1.2 equiv of amine.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews. [Link]

• Bruno, N. C., et al. (2013). "Rapidly Activating Pd-Precatalysts for C–N Coupling." Chemical Science. [Link]

• Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds.[1][2][3][4][5] Reaction intermediates and structure-activity relationships."[6] Journal of the American Chemical Society. [Link]

• Maiti, D., et al. (2011).[7] "Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases." Chemical Science. [Link]

Sources

• 1. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 2. Pd-catalyzed amination reactions of aryl halides using bulky biarylmonophosphine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Buchwald–Hartwig Amination After 25 Years [ouci.dntb.gov.ua]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. research.rug.nl [research.rug.nl]
• 7. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

avoiding elimination side reactions in tertiary ether synthesis

Navigating the Challenges of Elimination Side Reactions

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of tertiary ether synthesis. The formation of a carbon-oxygen bond at a sterically hindered tertiary center is a significant challenge, primarily due to competing elimination reactions. This resource provides in-depth troubleshooting guides and frequently asked questions to help you minimize these undesired pathways and maximize your ether yields.

Troubleshooting Guide: Common Issues in Tertiary Ether Synthesis

Here, we address specific problems you might encounter during your experiments, offering explanations and actionable solutions based on established chemical principles.

Question 1: I'm attempting a Williamson ether synthesis with a tertiary alkyl halide and a primary alkoxide, but my main product is an alkene. What's going wrong and how can I fix it?

Answer:

This is a classic limitation of the Williamson ether synthesis. The reaction proceeds via an SN2 mechanism, which is highly sensitive to steric hindrance.[1][2][3] When you use a tertiary alkyl halide, the bulky groups around the reaction center prevent the nucleophilic alkoxide from attacking the carbon atom.[4] Instead, the alkoxide, which is also a strong base, abstracts a proton from a β-carbon, leading to an E2 elimination reaction and the formation of an alkene as the major product.[2][5][6]

Root Cause Analysis:

• Steric Hindrance: The tertiary nature of the alkyl halide sterically disfavors the backside attack required for an SN2 reaction.[1][4]

• Basicity of the Alkoxide: The alkoxide acts as a base rather than a nucleophile, promoting the E2 pathway.[5][6]

• Reaction Temperature: Higher temperatures generally favor elimination over substitution.[1]

Troubleshooting Protocol:

• Reverse the Reactants: The most effective solution is to switch the roles of your reactants. Use a tertiary alkoxide and a primary alkyl halide (e.g., a methyl or ethyl halide).[7] This strategy takes advantage of the SN2 pathway's preference for unhindered electrophiles. Elimination is not possible on a methyl halide, and significantly less likely on a primary halide.[3]

• Employ a Milder, Non-Nucleophilic Base: If you must use the tertiary substrate as the electrophile, consider generating the alkoxide in situ with a non-nucleophilic, sterically hindered base.[8] Examples include lithium diisopropylamide (LDA) or sodium hydride (NaH).[3][8] These bases are less likely to act as nucleophiles themselves but will deprotonate the alcohol to form the required alkoxide.

• Lower the Reaction Temperature: Running the reaction at a lower temperature can help to favor the substitution pathway over elimination, as elimination reactions often have a higher activation energy.[1][9]

• Solvent Choice: Use a polar aprotic solvent like DMF or DMSO. These solvents can solvate the cation of the alkoxide, making the alkoxide anion more reactive as a nucleophile.[6]

Question 2: I'm trying an acid-catalyzed addition of an alcohol to an alkene to form a tertiary ether, but I'm getting a mixture of products, including rearranged ethers. How can I improve the selectivity?

Answer:

Acid-catalyzed hydration of alkenes is a viable method for synthesizing tertiary ethers, as it proceeds through a stable tertiary carbocation intermediate.[10][11] However, the involvement of a carbocation also opens the door to rearrangements, where a hydride or alkyl group shifts to form a more stable carbocation, leading to a mixture of products.[11]

Root Cause Analysis:

• Carbocation Rearrangements: The formation of a carbocation intermediate allows for 1,2-hydride or 1,2-alkyl shifts to generate a more stable carbocation, resulting in skeletal rearrangements.[11][12]

• Equilibrium and Reversibility: The reaction is reversible, and under harsh acidic conditions or elevated temperatures, the ether product can be cleaved or the alkene can isomerize.[11][13]

Troubleshooting Protocol:

• Oxymercuration-Demercuration: This is the preferred method to avoid carbocation rearrangements in the Markovnikov addition of alcohols to alkenes.[12][14]

  • Step 1 (Oxymercuration): React the alkene with mercury(II) trifluoroacetate, (CF3COO)2Hg, in the presence of the tertiary alcohol. This forms a mercurinium ion intermediate, which is then opened by the alcohol.

  • Step 2 (Demercuration): The resulting organomercury compound is then treated with sodium borohydride (NaBH4) to replace the mercury with a hydrogen atom, yielding the desired tertiary ether without rearrangement.[12]

• Use of Mild Acid Catalysts: If sticking with direct acid catalysis, use milder acid catalysts such as Er(OTf)3, which has been shown to promote the formation of tert-butyl ethers under solvent-free conditions.[15]

• Control Reaction Temperature: Maintain a low reaction temperature to minimize side reactions and potential rearrangements.[16]

Frequently Asked Questions (FAQs)

Q1: What are the best general conditions to favor substitution over elimination in tertiary ether synthesis?

A1: To favor substitution, you should aim to minimize the factors that promote elimination. Here's a summary of key considerations:

Factor	To Favor Substitution (Ether)	To Favor Elimination (Alkene)
Substrate	Use a primary alkyl halide and a tertiary alkoxide.	Use a tertiary alkyl halide and a strong, non-hindered base.
Base	Use a weakly basic nucleophile or a non-nucleophilic base to generate the alkoxide.	Use a strong, sterically hindered base (e.g., potassium tert-butoxide).[8]
Solvent	Polar aprotic solvents (e.g., DMSO, DMF) enhance nucleophilicity.[6]	Polar protic solvents can stabilize the transition state for elimination.
Temperature	Lower temperatures are generally preferred.[1][9]	Higher temperatures favor elimination.[1][17]

Q2: Are there alternative methods to the Williamson ether synthesis for preparing tertiary ethers?

A2: Yes, several methods have been developed to circumvent the limitations of the Williamson synthesis for tertiary ethers:

• Acid-Catalyzed Alkene Alkoxylation: As discussed in the troubleshooting guide, the addition of an alcohol to an alkene in the presence of an acid catalyst can form a tertiary ether.[10][12] This method is particularly effective for symmetrical tertiary ethers or when the alkene is readily available.

• Oxymercuration-Demercuration: This two-step procedure allows for the Markovnikov addition of an alcohol to an alkene to produce an ether without carbocation rearrangements.[12][14]

• Mitsunobu Reaction: While traditionally used for primary and secondary alcohols, some modifications have allowed for the synthesis of certain tertiary ethers.[18][19][20] However, this method is generally not the first choice for tertiary ether synthesis due to its own set of limitations.[20][21]

• Phase-Transfer Catalysis (PTC): The use of a phase-transfer catalyst can facilitate the Williamson synthesis under milder conditions and may improve yields in some cases by helping to transfer the alkoxide from an aqueous or solid phase to the organic phase where the alkyl halide is present.[22][23][24][25][26]

Q3: Can I use a strong but non-nucleophilic base to improve my yields in a Williamson-type reaction with a tertiary substrate?

A3: Using a strong, non-nucleophilic base is a valid strategy, but its primary role is to deprotonate the alcohol to form the alkoxide nucleophile without itself participating in the substitution or elimination reaction. Examples of such bases include sodium hydride (NaH), potassium hydride (KH), and lithium diisopropylamide (LDA).[3][8] While this approach can be beneficial, the fundamental problem of the tertiary alkyl halide's high propensity for elimination when attacked by the generated alkoxide still remains. Therefore, this strategy is generally more effective when paired with other optimizing conditions, such as low temperature.

Visualizing Reaction Pathways

To better understand the competition between substitution and elimination, consider the following decision-making workflow:

Caption: Decision workflow for Williamson ether synthesis of tertiary ethers.

Experimental Protocol: Oxymercuration-Demercuration for Tertiary Ether Synthesis

This protocol provides a general procedure for the synthesis of a tertiary ether from an alkene and a tertiary alcohol, avoiding carbocation rearrangements.

Materials:

• Alkene

• Tertiary alcohol (serves as both reactant and solvent)

• Mercury(II) trifluoroacetate [(CF3COO)2Hg]

• Sodium borohydride (NaBH4)

• Sodium hydroxide (NaOH) solution

• Anhydrous diethyl ether or THF

• Standard glassware for organic synthesis

Procedure:

• Oxymercuration:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve the alkene in an excess of the tertiary alcohol.

  • Cool the mixture in an ice bath.

  • Slowly add a stoichiometric amount of mercury(II) trifluoroacetate to the solution while stirring.

  • Allow the reaction to stir at room temperature until the starting alkene is consumed (monitor by TLC or GC).

• Demercuration:

  • To the reaction mixture, add an equal volume of a basic aqueous solution (e.g., 3 M NaOH).

  • In a separate flask, prepare a solution of sodium borohydride in the same basic aqueous solution.

  • Slowly add the NaBH4 solution to the reaction mixture. The appearance of elemental mercury (a black precipitate) indicates the reaction is proceeding.

  • Stir the mixture for 1-2 hours at room temperature.

• Work-up and Purification:

  • Separate the organic layer. If THF was used, add diethyl ether and water to facilitate phase separation.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

  • Filter and concentrate the solvent in vacuo.

  • Purify the crude product by column chromatography or distillation to obtain the pure tertiary ether.

References

• Filo. (2025, December 6). Limitations of Williamson ether synthesis class 12.
• askIITians. (2025, March 4).
• Homework.Study.com. Write down the limitation(s) of the 'Williamson Ether Synthesis'?.
• Brainly. (2024, March 12).
• BYJU'S. Williamson Ether Synthesis reaction.
• Wikipedia. Williamson ether synthesis.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• Oreate AI Blog. (2026, January 8).
• American Institute of Chemists.
• Wikipedia. Non-nucleophilic base.
• ACS Publications. (2009).
• (2022, June 30). Branching out: redox strategies towards the synthesis of acyclic α-tertiary ethers.
• Journal of Chemical Education.
• Chemistry LibreTexts. (2022, October 4). 4.
• Mild and Efficient Method for Prepar
• Quora. (2018, December 11). How to decide if Alkyl Halides undergo elimination or Williamson's ether synthesis when it reacts with NaOEt.
• ACS Publications.
• Chemical Communications (RSC Publishing).
• YouTube. (2022, September 29).
• CRDEEP Journals.
• Organic Chemistry Portal. tert-Butyl Ethers.
• Chemistry LibreTexts. (2025, February 24). 18.2: Preparing Ethers.
• Master Organic Chemistry. (2023, September 15).
• Chemistry Steps. Reactions of Ethers-Ether Cleavage.
• Wikipedia.
• Chemistry Steps. Mitsunobu Reaction.
• Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). 3.2.
• Pearson. t-Butyl Ether Protecting Groups: Videos & Practice Problems.
• (2019, August 26). Mitsunobu Reaction.
• Chemistry Steps.
• TCI Chemicals. Mitsunobu Reaction.
• Chemistry LibreTexts. (2025, October 6). 8.
• ACS Publications. A General Method for the Synthesis of t-Butyl Esters.
• Master Organic Chemistry. (2014, November 7).
• Sigma-Aldrich. Traditional Strong and Hindered Bases.
• YouTube. (2018, September 13). 8.

Sources

• 1. Limitations of Williamson ether synthesis class 12 | Filo [askfilo.com]
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• 5. homework.study.com [homework.study.com]
• 6. byjus.com [byjus.com]
• 7. Unraveling the Williamson Ether Synthesis: A Key to Creating Ethers - Oreate AI Blog [oreateai.com]
• 8. Non-nucleophilic base - Wikipedia [en.wikipedia.org]
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• 11. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
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• 13. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
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• 26. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine

Welcome to the Technical Support Center. This guide addresses the specific purification challenges associated with 2-Bromo-6-(2-methoxypropan-2-yl)pyridine . This molecule presents a unique "dual-threat" in purification: the basicity of the pyridine ring causes peak tailing, while the tertiary ether moiety is highly susceptible to acid-catalyzed elimination.

Quick Reference Data

Property	Value / Characteristic
Physical State	Likely viscous oil or low-melting solid (based on structural analogs).
Key Impurities	1. Elimination Product: 2-Bromo-6-(prop-1-en-2-yl)pyridine (Alkene)2. Hydroxyl Precursor: 2-(6-Bromopyridin-2-yl)propan-2-ol3. Starting Material: 2,6-Dibromopyridine
Stability Warning	High Acid Sensitivity. The tertiary methyl ether can undergo E1 elimination or demethylation in the presence of acidic silica or trace acids.
Storage	Store at -20°C under Argon/Nitrogen. Avoid protic solvents for long-term storage.

Module 1: Flash Chromatography (Primary Method)

Issue: "My compound streaks/tails on the column, and I see a new non-polar spot appearing during purification."

Diagnosis:

• Tailing: Caused by the interaction of the basic pyridine nitrogen with acidic silanols on the silica gel surface.[1]

• New Spot: The "new" non-polar spot is likely the alkene elimination product formed in situ by the acidity of the silica gel acting on the tertiary ether.

The Solution: Base-Buffered Silica Chromatography Do not use standard silica directly. You must neutralize the stationary phase.

Step-by-Step Protocol:

• Mobile Phase Preparation:

  • Prepare a solvent system of Hexanes:Ethyl Acetate (typically 95:5 to 80:20 gradient).

  • Critical Additive: Add 1% Triethylamine (TEA) or 1% NH₄OH to the mobile phase.

  • Why? TEA competes for the acidic silanol sites, preventing the pyridine from sticking (tailing) and neutralizing the acidity that causes ether elimination [1][2].

• Column Pre-treatment:

  • Flush the silica column with 3 column volumes (CV) of the mobile phase containing the base before loading your sample. This ensures the entire bed is basic.

• Sample Loading:

  • Load the crude oil as a concentrated solution in a minimum amount of DCM/Hexane (with 1% TEA).

  • Avoid: Do not load using solid loading on standard silica, as the local high concentration on acidic silica will trigger decomposition.

• Elution:

  • Run the gradient. The brominated pyridine is lipophilic and should elute relatively early (before the alcohol precursor).

Module 2: Troubleshooting Specific Impurities

Scenario A: The "Elimination" Impurity (Alkene)

• Symptom: A non-polar impurity (High

  ) that co-elutes or sits just above your product.

• Cause: Thermal or acidic elimination of the methoxy group.

• Fix:

  • Chemical Scavenging: If the alkene is present in the crude, it can be difficult to separate. However, the alkene is reactive. A mild oxidation (e.g., dilute KMnO4 wash) might selectively oxidize the alkene to a polar diol/acid, allowing easy separation, provided the pyridine ring withstands it (Pyridine is robust to oxidation).

  • Preventative: Ensure your reaction workup was basic (sat. NaHCO3 wash). Never use HCl or acidic brine during extraction.

Scenario B: The "Hydroxyl" Precursor (Unreacted Alcohol)

• Symptom: A polar spot (Low

  ) trailing the product.

• Cause: Incomplete methylation of the tertiary alcohol.

• Fix:

  • Separation: This separation is usually easy on silica because the alcohol is significantly more polar than the methyl ether.

  • Derivatization (If overlapping): Treat the crude mixture with Acetic Anhydride (Ac2O) and Pyridine. This converts the tertiary alcohol to an acetate (or eliminates it to the alkene if conditions are harsh), changing its

    significantly. Note: Tertiary alcohols are hard to acetylate, so this serves as a stress test—if it eliminates, you can separate the alkene.

Module 3: Distillation (Scalability)

Issue: "I have 50 grams of crude. Columns are too expensive."

Feasibility: This compound has a high boiling point. Atmospheric distillation will decompose the ether.

Protocol:

• Equipment: Kugelrohr apparatus or Short-path vacuum distillation.

• Vacuum: High vacuum required (< 1 mbar).

• Base Wash: Wash the glassware with a dilute solution of TEA in acetone and dry it before use to neutralize surface acidity of the glass.

• Temperature: Keep the bath temperature below 120°C. If it doesn't distill, improve the vacuum rather than increasing heat.

Visual Troubleshooting Workflows

Workflow 1: Purification Decision Tree

Caption: Decision matrix for selecting the optimal purification route based on observed impurity profile.

Workflow 2: The Decomposition Mechanism (Warning)

Caption: Mechanism of acid-catalyzed decomposition. The tertiary carbocation is the key intermediate leading to impurities.

FAQ: Frequently Asked Questions

Q: Can I use Alumina instead of Silica? A: Yes. Neutral or Basic Alumina is actually safer for this compound than Silica because it lacks the strong acidic sites that trigger the ether elimination. However, Alumina has lower resolving power. Use it if the compound degrades consistently on silica even with TEA.

Q: Why does my NMR show a mixture of rotamers? A: It likely doesn't. If you see "doubling" of peaks, check for the alkene impurity . The alkene protons (terminal methylene) appear around 5.0-6.0 ppm. The methoxy group is a singlet around 3.0-3.2 ppm. If the methoxy signal is small and the alkene signals are present, you have decomposition.

Q: Can I crystallize this as a salt (e.g., HCl salt)? A: Avoid HCl. Strong acids will cleave the tertiary ether [3]. If you must make a salt for crystallization, use a non-nucleophilic, weaker acid like Picric acid (caution: explosive) or perhaps Oxalic acid, but generally, this molecule is best handled as the free base oil.

References

• BenchChem. (2025).[1] Technical Support Center: Chromatographic Purification of Pyridine Derivatives. BenchChem Technical Guides. Link

• Sigma-Aldrich. (n.d.).[2] 2-Bromo-6-methylpyridine and Pyridine Derivative Handling.[3][4] Sigma-Aldrich Product Support.[2] Link

• LibreTexts. (2024). Reactions of Ethers: Acidic Cleavage.[5][6][7] Chemistry LibreTexts. Link

• OpenStax. (2023). Reactions of Ethers: Acidic Cleavage Mechanisms.[5][6][7] OpenStax Organic Chemistry. Link

Sources

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• 2. 2-Bromo-6-methylpyridine 98 5315-25-3 [sigmaaldrich.com]
• 3. 2-Bromo-6-methylpyridine synthesis - chemicalbook [chemicalbook.com]
• 4. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]
• 5. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. fiveable.me [fiveable.me]

Technical Support Center: Optimizing Lithiation Selectivity for 2-Bromo-6-Substituted Pyridines

Welcome to the technical support center for the regioselective functionalization of pyridine derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of directed ortho-metalation (DoM) on 2-bromo-6-substituted pyridine scaffolds. Our goal is to provide you with a deep understanding of the reaction mechanisms and practical, field-tested solutions to common challenges.

The selective introduction of functional groups onto the pyridine ring is a cornerstone of modern drug discovery. The 2-bromo-6-substituted pyridine motif is particularly valuable as it allows for sequential, vector-specific functionalization—first via lithiation and then through transition metal-catalyzed cross-coupling at the bromine-bearing position. However, achieving high selectivity in the initial lithiation step can be challenging, with competing side reactions often compromising yields and purity. This guide addresses the most common issues encountered in the lab and provides robust strategies to ensure your reactions are successful.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Question 1: I am getting a low yield of my desired C-5 functionalized product. What are the primary factors affecting the regioselectivity of lithiation?

Answer: Achieving high regioselectivity for C-5 lithiation hinges on controlling a delicate balance between kinetic and thermodynamic factors, as well as minimizing competing side reactions. The primary goal is to deprotonate the C-5 position, which is ortho to the 6-substituent (your Directing Metalation Group, or DMG), while avoiding deprotonation at C-3 (ortho to the bromine) and nucleophilic attack on the pyridine ring.

Several factors are at play:

• Choice of Lithiating Agent: This is the most critical parameter. The reactivity and steric bulk of the organolithium base dictate the reaction pathway.

  • Alkyllithiums (n-BuLi, s-BuLi): These are highly basic but are also strong nucleophiles. Their use often leads to a mixture of products arising from deprotonation at multiple sites and/or competitive nucleophilic addition to the electron-deficient pyridine ring.[1][2]

  • Lithium Amides (LDA, LTMP): Sterically hindered amide bases like Lithium Diisopropylamide (LDA) and Lithium 2,2,6,6-Tetramethylpiperidide (LTMP) are the reagents of choice.[3][4] Their bulkiness significantly suppresses their nucleophilicity, favoring proton abstraction (metalation) over addition to the C=N bond.[2]

• The Directing Metalation Group (DMG) at C-6: The substituent at the 6-position is not passive; it actively directs the lithiation. Effective DMGs coordinate with the lithium base, bringing it into close proximity to the C-5 proton and lowering the activation energy for its removal. This phenomenon is known as the Complex-Induced Proximity Effect (CIPE).[5][6] The strength of the DMG is crucial.

  • Strong DMGs: Amides (-CONR₂), carbamates (-OCONR₂), and ethers (-OR) are excellent directing groups.

  • Weak DMGs: Alkyl groups offer minimal directing ability, making selective lithiation more challenging.

• Reaction Temperature: Lithiation reactions are almost exclusively performed at low temperatures, typically -78 °C (dry ice/acetone bath).[3] Low temperatures are essential to:

  • Prevent breakdown of the thermally sensitive lithiated intermediates.

  • Suppress side reactions like pyridyne formation (see Question 2).

  • Enhance the kinetic selectivity of the deprotonation.

• Solvent and Additives: The choice of solvent affects the aggregation state and reactivity of the organolithium reagent.

  • THF and Diethyl Ether: These are the most common solvents as they effectively solvate the lithium cation.

  • TMEDA (N,N,N',N'-Tetramethylethylenediamine): This bidentate ligand can be added to break up organolithium aggregates, increasing the basicity and reactivity of the reagent.[7][8] However, this can sometimes be detrimental, leading to reduced selectivity, so its use should be evaluated on a case-by-case basis.

The following diagram outlines a logical workflow for troubleshooting and optimizing your reaction conditions.

Caption: Competing pathways in the lithiation of 2-bromo-6-substituted pyridines.

Strategies to Suppress Pyridyne Formation:

• Strict Temperature Control: This is your first line of defense. The elimination of LiBr from the 3-lithiated intermediate is temperature-dependent. Maintaining the reaction at -78 °C or lower significantly reduces the rate of this elimination step.

• Inverse Addition: Instead of adding the base to the pyridine substrate, use "inverse addition" by adding the substrate solution slowly to the pre-cooled solution of the lithium base at -78 °C. This ensures that the base is always in excess and that the concentration of the pyridine substrate is kept low, minimizing the chance of the 3-lithiated intermediate accumulating.

• Choice of Base: While LDA is standard, if pyridyne formation persists, switching to the even bulkier LTMP can sometimes improve selectivity for the more sterically accessible C-5 proton.

• In-situ Trapping: In some cases, the lithiation can be performed in the presence of the electrophile. This strategy, known as an in-situ quench or Barbier-type reaction, allows the desired C-5 lithiated species to be trapped as soon as it forms, potentially outcompeting the elimination pathway from the C-3 isomer. This is an advanced technique and may require significant optimization.

Question 3: How do I choose the right lithiating agent for my specific substrate?

Answer: The choice of lithiating agent is a critical decision that directly impacts the outcome of your reaction. The table below summarizes the properties and typical applications of common bases for pyridine lithiation. For 2-bromo-6-substituted pyridines, the recommendation is almost always a hindered lithium amide.

Reagent	Type	Key Characteristics	Recommended Use for 2-Bromo-6-Substituted Pyridines
n-BuLi	Alkyllithium	Highly basic, strong nucleophile. Prone to nucleophilic addition on pyridines. [9]	Not Recommended. High risk of addition and low regioselectivity.
s-BuLi	Alkyllithium	More basic and slightly more hindered than n-BuLi.	Not Recommended. Similar issues to n-BuLi.
t-BuLi	Alkyllithium	Very strong base, but also sterically hindered. Can sometimes favor deprotonation over addition. [10]	Use with caution. May offer better selectivity than n-BuLi but LDA is generally superior and safer.
LDA	Lithium Amide	Strong, sterically hindered, non-nucleophilic base. [3][4]The standard choice for directed ortho-metalation of pyridines.	Highly Recommended. Effectively minimizes nucleophilic addition and favors deprotonation.
LTMP	Lithium Amide	Even more sterically hindered than LDA. Can provide higher selectivity in challenging cases.	Recommended for difficult substrates. Use when LDA fails to provide adequate selectivity.

Experimental Protocols

Protocol 1: General Procedure for Regioselective C-5 Lithiation and Electrophilic Quench

This protocol provides a robust starting point for the C-5 functionalization of a 2-bromo-6-substituted pyridine using LDA.

Materials:

• 2-bromo-6-substituted pyridine (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine (1.1 eq), freshly distilled

• n-Butyllithium (1.05 eq of a solution in hexanes, e.g., 2.5 M)

• Electrophile (1.2-1.5 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen/argon inlet, and a rubber septum.

• Schlenk line or manifold for inert atmosphere operations.

• Low-temperature thermometer.

• Syringes and needles.

• Dry ice/acetone bath.

Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried or flame-dried under vacuum and allowed to cool under a stream of inert gas (N₂ or Ar). [11]

• LDA Preparation (In-situ):

  • To the reaction flask, add anhydrous THF and cool the flask to -78 °C using a dry ice/acetone bath.

  • Add diisopropylamine (1.1 eq) via syringe.

  • Slowly add n-butyllithium (1.05 eq) dropwise via syringe while maintaining the temperature at -78 °C. A cloudy white precipitate of LDA should form.

  • Stir the solution at -78 °C for 30 minutes to ensure complete formation of LDA.

• Lithiation (Inverse Addition):

  • Dissolve the 2-bromo-6-substituted pyridine (1.0 eq) in a separate flask with anhydrous THF under an inert atmosphere.

  • Slowly add the pyridine solution dropwise to the pre-formed LDA solution at -78 °C over 15-20 minutes.

  • Stir the reaction mixture at -78 °C for 1-2 hours. The optimal time should be determined by TLC or LC-MS analysis of quenched aliquots.

• Electrophilic Quench:

  • While maintaining the temperature at -78 °C, slowly add the electrophile (1.2-1.5 eq), either neat or as a solution in anhydrous THF.

  • Stir at -78 °C for an additional 1-2 hours, then allow the reaction to slowly warm to room temperature overnight.

• Work-up:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization.

References

• Application Note: Synthesis of Substituted Pyridines via Directed ortho-Metalation (DoM). Benchchem.
• Manolikakes, S. M., et al. (2013). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B, 68b, 411-422.
• Pyridyne. In Wikipedia.
• Alshammari, M. B., et al. Greener and regioselective lithiation of substituted pyridines. ResearchGate.
• Pyridine. In Wikipedia.
• Directed ortho Metalation (DOM). Organic Chemistry Portal.
• Directed (ortho) Metallation. Course Handout.
• Al-Zoubi, R. M. (2015). Directed Lithiation and Substitution of Pyridine Derivatives. HETEROCYCLES, 91(3), 479.
• Directed ortho metalation. In Wikipedia.
• Zoltewicz, J., et al. (2001). Mechanism of pyridyne formation from halopyridines. Semantic Scholar.
• Fort, Y., et al. (2001). Metalation of Pyridines with nBuLi−Li−Aminoalkoxide Mixed Aggregates: The Origin of Chemoselectivity. Journal of the American Chemical Society, 123(27), 6426-6434.
• Directed Metalation: A Survival Guide. Baran Lab, Scripps Research.
• Rouquet, G., et al. (2014). Highly regioselective lithiation of pyridines bearing an oxetane unit by n-butyllithium. Chemical Communications, 50(64), 8906-8909.
• Schwindeman, J. A., et al. Safe handling of organolithium compounds in the laboratory. Princeton EHS.

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Directed Ortho Metalation [organic-chemistry.org]
• 6. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 7. baranlab.org [baranlab.org]
• 8. Highly regioselective lithiation of pyridines bearing an oxetane unit by n -butyllithium - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC03766A [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. ehs.princeton.edu [ehs.princeton.edu]

Technical Support Center: Stability of the 2-Methoxypropan-2-yl (MOP) Group

Welcome to the technical support guide for the 2-methoxypropan-2-yl (MOP) protecting group. This resource is designed for researchers, scientists, and drug development professionals who utilize the MOP group for hydroxyl protection in their synthetic workflows. Here, you will find in-depth answers to common questions, troubleshooting guides for specific experimental challenges, and detailed, field-tested protocols. Our goal is to provide you with the expertise and authoritative information necessary to navigate the nuances of MOP group stability, particularly under acidic conditions.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the 2-methoxypropan-2-yl (MOP) group and what is its primary application in organic synthesis?

The 2-methoxypropan-2-yl (MOP) group is an acetal-type protecting group for alcohols.[1] It is introduced by the acid-catalyzed addition of an alcohol to 2-methoxypropene.[2][3] The primary function of the MOP group is to temporarily mask the reactivity of a hydroxyl group, preventing it from interfering with reactions at other sites within a molecule.[4][5] This strategy is crucial in multi-step syntheses where functional group compatibility is a significant challenge. The MOP group is valued for its ease of introduction and, most notably, its lability under mild acidic conditions, which allows for its selective removal.[6]

Q2: What are the general acidic conditions under which the MOP group is cleaved?

The MOP group is an acetal and is therefore sensitive to acidic conditions, readily undergoing hydrolysis to regenerate the parent alcohol.[4] Cleavage is typically achieved under mild acidic conditions. Common reagents and systems for MOP deprotection include:

• Aqueous acetic acid (e.g., AcOH/THF/H₂O mixtures).[7]

• Pyridinium p-toluenesulfonate (PPTS) in an alcohol solvent (e.g., ethanol).

• p-Toluenesulfonic acid (TsOH) in methanol.[1]

• Other protic or Lewis acids in the presence of a nucleophilic scavenger.

The lability of the MOP group is due to the mechanism of its cleavage, which proceeds through a stable tertiary carbocation intermediate, making the deprotection process highly favorable.

Q3: How does the acidic stability of the MOP group compare to other common hydroxyl protecting groups?

The stability of a protecting group is a critical consideration in synthetic planning. The MOP group is significantly more acid-labile than many other common ether-based protecting groups. This allows for orthogonal deprotection strategies, where one group can be removed without affecting another.[8]

Protecting Group	Structure	Relative Acid Stability	Typical Deprotection Conditions
MOP	R-O-C(CH₃)₂OCH₃	Very Low	Mild acid (e.g., aq. AcOH, PPTS)[7]
THP (Tetrahydropyranyl)	R-O-(C₅H₉O)	Low	Mild acid (e.g., aq. AcOH, TsOH)[9]
MOM (Methoxymethyl)	R-O-CH₂OCH₃	Moderate	Stronger acid (e.g., HCl in MeOH)[10]
TBS (tert-Butyldimethylsilyl)	R-O-Si(CH₃)₂(t-Bu)	Moderate to High	Fluoride source (TBAF) or strong acid[9]
Bn (Benzyl)	R-O-CH₂Ph	Very High	H₂/Pd-C or very strong acid[4][11]

This table provides a generalized comparison. Actual stability can be influenced by the specific substrate and reaction conditions.

Part 2: Troubleshooting Guide for MOP Group Stability

This section addresses common issues encountered during synthesis involving the MOP group.

Problem Scenario 1: My MOP group was unexpectedly cleaved during a reaction intended to be non-acidic.

Unintentional deprotection of the MOP group is a frequent issue and can often be traced back to sources of acidity that are not immediately obvious.

• Acidic Reagents: Certain reagents, while not explicitly acids, can generate acidic byproducts or possess Lewis acidity. For example, some metal halides (e.g., MgBr₂, ZnBr₂) can act as Lewis acids and facilitate MOP cleavage.[12]

• Chromatography Media: Standard silica gel is inherently acidic (pKa ≈ 4-5) and can cause partial or complete deprotection of MOP-protected compounds during purification. If this is suspected, it is advisable to use silica gel that has been neutralized with a base (e.g., triethylamine) or to opt for a less acidic stationary phase like alumina.

• Solvents: Chlorinated solvents such as dichloromethane (DCM) can contain trace amounts of HCl, which can accumulate over time, especially with exposure to light. Using freshly distilled or stabilized grades of such solvents is recommended.

• Aqueous Work-up: An aqueous work-up, particularly if not buffered, can become slightly acidic and lead to MOP group loss, especially with prolonged exposure.

When a Lewis acid is required for a transformation elsewhere in the molecule, several strategies can be employed to preserve the MOP group:

• Temperature Control: Perform the reaction at the lowest possible temperature at which the desired transformation still occurs. Lewis acid-catalyzed MOP cleavage is often temperature-dependent.

• Choice of Lewis Acid: The strength of the Lewis acid can significantly impact MOP group stability. If possible, screen for a milder Lewis acid that is still effective for the primary reaction but less prone to cleaving the MOP ether.

• Reaction Time: Minimize the reaction time to reduce the exposure of the MOP group to the Lewis acidic conditions.

• Use of a Proton Sponge: In some cases, the addition of a non-nucleophilic base, such as 2,6-di-tert-butylpyridine, can scavenge protons generated in situ, thereby preventing MOP cleavage.

Problem Scenario 2: I am struggling with incomplete or sluggish MOP deprotection.

While the MOP group is generally labile, incomplete deprotection can occur, particularly with sterically hindered substrates or when excessively mild conditions are used.

• Increase Acid Strength or Concentration: If using a very mild acid like pyridinium p-toluenesulfonate (PPTS), switching to a slightly stronger acid such as p-toluenesulfonic acid (TsOH) or increasing the catalyst loading can improve the reaction rate.

• Elevate the Temperature: Gently warming the reaction mixture can often drive the deprotection to completion. However, this should be done cautiously to avoid potential side reactions.

• Choice of Solvent: The solvent system can influence the efficiency of deprotection. Protic solvents like methanol or ethanol can participate in the reaction and facilitate the removal of the MOP group.

• Ensure Anhydrous Conditions are Not Used: MOP deprotection is a hydrolysis reaction. Ensure that a sufficient amount of water is present in the reaction mixture to facilitate the cleavage.

Part 3: Experimental Protocols & Visual Guides

This section provides detailed, step-by-step protocols for the protection and deprotection of alcohols using the MOP group, along with visual diagrams to illustrate key mechanisms and workflows.

Experimental Protocol 1: Protection of a Primary Alcohol using 2-Methoxypropene

Objective: To protect a primary alcohol (e.g., benzyl alcohol) as its MOP ether.

Materials:

• Benzyl alcohol (1.0 eq)

• 2-Methoxypropene (1.5 eq)[2][13]

• Pyridinium p-toluenesulfonate (PPTS) (0.05 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve benzyl alcohol in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add 2-methoxypropene to the solution.

• Add PPTS to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude MOP-protected alcohol.

• Purify the product by flash column chromatography on silica gel (pre-treated with triethylamine if the product shows instability) to obtain the pure MOP ether.

Experimental Protocol 2: Deprotection of a MOP Ether under Mild Acidic Conditions

Objective: To cleave the MOP ether and regenerate the parent alcohol.

Materials:

• MOP-protected alcohol (1.0 eq)

• Acetic acid

• Tetrahydrofuran (THF)

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the MOP-protected alcohol in a mixture of THF and water. A common solvent ratio is THF:H₂O (2:1).

• Add acetic acid to the solution. The amount can range from catalytic to using it as a co-solvent (e.g., AcOH:THF:H₂O 4:2:1).[9]

• Stir the reaction at room temperature. Monitor the progress by TLC. The reaction time can vary from a few hours to overnight.[7]

• Once the reaction is complete, carefully add saturated aqueous NaHCO₃ to neutralize the acetic acid.

• Extract the aqueous mixture with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the resulting alcohol by flash column chromatography if necessary.

Visual Guides: Mechanisms and Workflows

Below are diagrams created using DOT language to visualize key processes related to the MOP group.

Caption: Mechanism of MOP protection of an alcohol.

Caption: Mechanism of acid-catalyzed MOP deprotection.

Caption: Troubleshooting workflow for unexpected MOP cleavage.

References

• Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis. John Wiley & Sons, 2014. [URL: https://www.wiley.com/en-us/Greene's+Protective+Groups+in+Organic+Synthesis%2C+5th+Edition-p-9781118057483]
• University of Windsor. Alcohol Protecting Groups. [URL: https://scholar.uwindsor.ca/cgi/viewcontent.cgi?article=1010&context=chemistry-teaching-resources]
• Wikipedia. 2-Methoxypropene. [URL: https://en.wikipedia.org/wiki/2-Methoxypropene]
• Ghorai, M. K., et al. "A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers." ResearchGate, 2022. [URL: https://www.researchgate.net/publication/362547842_A_facile_method_for_the_rapid_and_selective_deprotection_of_methoxymethyl_MOM_ethers]
• Chemistry Steps. Protecting Groups For Alcohols. [URL: https://www.chemistrysteps.com/protecting-groups-for-alcohols/]
• SynArchive. Protection of Alcohol by Acetal. [URL: https://www.synarchive.com/protecting-group/methoxypropyl-acetal-mop]
• Suzhou Highfine Biotech. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I). 2024. [URL: https://www.highfine.com/en/news-details-467557.html]
• Master Organic Chemistry. Protecting Groups For Alcohols. 2015. [URL: https://www.masterorganicchemistry.com/2015/06/17/protecting-groups-for-alcohols/]
• Whitaker, K. S., & Whitaker, D. T. "2-Methoxypropene." Encyclopedia of Reagents for Organic Synthesis, 2001. [URL: https://www.researchgate.
• Dvořáková, H., et al. "MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals." ACS Omega, 2018. [URL: https://pubs.acs.org/doi/10.1021/acsomega.8b01235]
• BenchChem. Stability issues of 2-Methoxy-2-methylpropanenitrile in different solvents. [URL: https://www.benchchem.com/product/bcm201200/stability]
• BenchChem. Preventing the decomposition of 2-Methoxypropane during reactions. [URL: https://www.benchchem.com/product/bcm201200/decomposition]
• González, C. C., et al. "Selective cleavage of methoxy protecting groups in carbohydrates." PubMed, 2003. [URL: https://pubmed.ncbi.nlm.nih.gov/12940194/]
• Dvořáková, H., et al. "MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals." ACS Publications, 2018. [URL: https://pubs.acs.org/doi/full/10.1021/acsomega.8b01235]
• Sigma-Aldrich. Troubleshooting of Cleavage Methods. [URL: https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/protein-purification/troubleshooting-of-cleavage-methods]
• Reddy, K. S., et al. "Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene." UCLA Chemistry and Biochemistry, 2011. [URL: https://www.chem.ucla.edu/~harding/IGOC/R/reddyks2011.pdf]
• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. [URL: https://www.organic-chemistry.org/protective-groups/hydroxyl/benzyl-ethers.htm]
• González, C. C., et al. "Selective Cleavage of Methoxy Protecting Groups in Carbohydrates." ResearchGate, 2003. [URL: https://www.researchgate.
• Ningbo Inno Pharmchem Co., Ltd. Manufacturer's Guide to 2-Methoxypropene: Properties, Applications, and Synthetic Route. 2023. [URL: https://www.nb-innovative.

Sources

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• 2. 2-Methoxypropene - Wikipedia [en.wikipedia.org]
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• 4. uwindsor.ca [uwindsor.ca]
• 5. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
• 6. MOP and EE Protecting Groups in Synthesis of α- or β-Naphthyl-C-Glycosides from Glycals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 9. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Benzyl Ethers [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine: A Comparative Analytical Guide

Executive Summary

This guide provides an in-depth technical analysis of the 1H NMR spectrum for 2-Bromo-6-(2-methoxypropan-2-yl)pyridine (CAS: 1602682-09-6).[1] As a critical intermediate in the synthesis of sterically hindered bi-aryl systems, the precise characterization of this molecule is paramount.

Unlike standard Certificates of Analysis (CoA) which often provide only peak lists, this guide focuses on the comparative performance of 1H NMR against alternative methods (HPLC-UV, LC-MS) for detecting specific process impurities—most notably the unreacted tertiary alcohol precursor. We establish a self-validating protocol for confirming the O-methylation of the sterically congested tertiary carbon, a challenging synthetic step often prone to incompleteness.

Part 1: Structural Analysis & Theoretical Assignments

The molecule features a 2,6-disubstituted pyridine core.[1][2][3] The asymmetry introduced by the electron-withdrawing bromine (C2) and the electron-donating, bulky 2-methoxypropan-2-yl group (C6) creates a distinct splitting pattern essential for structural verification.[1]

Chemical Structure & Synthesis Pathway[1][4][5]

The primary analytical challenge is distinguishing the target ether from its precursor, 2-Bromo-6-(2-hydroxypropan-2-yl)pyridine .[1] The following diagram illustrates the structural transformation and the key chemical shifts monitored during this conversion.

Figure 1: Synthetic transformation highlighting the critical functional group change (OH → OMe) monitored by NMR.

Diagnostic Signal Assignments (CDCl₃)[1]

The following table details the expected chemical shifts derived from chemometric analysis of 2,6-disubstituted pyridine systems.

Proton Environment	Multiplicity	Shift (δ ppm)	Integration	Diagnostic Value
Aromatic H-3 (Ortho to Br)	Doublet (d)	7.55 – 7.65	1H	High: Deshielded by inductive effect of Bromine.[1]
Aromatic H-4 (Meta)	Triplet (t)	7.45 – 7.55	1H	Medium: Shows coupling to both H3 and H5.[1]
Aromatic H-5 (Ortho to Alkyl)	Doublet (d)	7.30 – 7.40	1H	High: Shielded relative to H-3 due to alkyl donation.[1]
Methoxy (-OCH₃)	Singlet (s)	3.15 – 3.25	3H	Critical: Defines product formation.[1]
Gem-Dimethyl (-C(CH₃)₂)	Singlet (s)	1.50 – 1.60	6H	High: Confirmation of the isopropyl skeleton.[1]

Technical Note: The coupling constant (J) for the aromatic protons is typically 7.5–8.0 Hz, characteristic of ortho-coupling in pyridines.[1]

Part 2: Comparative Performance Analysis

In drug development, selecting the right analytical method for intermediate qualification is crucial. Here, we compare 1H NMR against HPLC-UV and LC-MS for this specific molecule.

Scenario: Purity Determination & Impurity Profiling

Objective: Quantify the unreacted alcohol precursor (2-Bromo-6-(2-hydroxypropan-2-yl)pyridine) in the crude reaction mixture.

Feature	1H NMR (Recommended)	HPLC-UV (Alternative)	LC-MS (Alternative)
Specificity	Superior. The -OCH₃ singlet (3.2 ppm) is distinct from the -OH precursor.[1] No reference standard required for identification.[1]	Moderate. Requires a reference standard of the impurity to confirm retention time (RT), as the structural similarity leads to close elution.[1]	High. Can detect mass difference (+14 Da), but ionization efficiency often varies between alcohols and ethers.
Quantification	Absolute (qNMR). Molar ratio is calculated directly from integration of -OCH₃ vs. Aromatic signals.[1]	Relative. Depends on the extinction coefficient ( ) of the alcohol vs. the ether. If differs, Area% is inaccurate.	Poor. Ionization suppression can mask low-level impurities; not quantitative without standard curves.[1]
Sample Prep	Fast. Dissolve in CDCl₃. (<5 mins)	Slow. Requires method development (gradient, buffer) to separate structurally similar isomers.[1]	Medium. Requires dilution and column equilibration.
Blind Spots	Low sensitivity for <1% impurities.	Cannot detect non-chromophoric impurities (e.g., residual MeI, solvents).	Cannot detect inorganic salts.

Why NMR Wins for this Molecule

For 2-Bromo-6-(2-methoxypropan-2-yl)pyridine , the primary failure mode is incomplete methylation.[1]

• The Gem-Dimethyl Shift: In the alcohol precursor, the gem-dimethyl singlet appears slightly upfield (~1.45 ppm).[1] In the target ether, it shifts downfield (~1.55 ppm).[1]

• The Methoxy "Flag": The appearance of the sharp singlet at ~3.2 ppm is a binary "Yes/No" confirmation of the ether linkage.

• Solvent Quantification: NMR simultaneously quantifies residual THF or Toluene from the synthesis, which HPLC often misses.

Part 3: Experimental Protocol (Self-Validating)

This protocol is designed to ensure high-resolution data capable of resolving the subtle shift differences between the target and its impurities.[1]

Materials

• Solvent: Chloroform-d (CDCl₃) with 0.03% TMS (Tetramethylsilane) as internal reference.[1]

  • Why CDCl₃? It minimizes hydrogen bonding with the pyridine nitrogen, sharpening the aromatic peaks compared to DMSO-d₆.[1]

• Tube: 5mm Precision NMR tube (Wilmad 507-PP or equivalent).

Workflow

• Sample Preparation:

  • Weigh 10–15 mg of the product.

  • Dissolve in 0.6 mL CDCl₃.

  • Validation Step: Ensure the solution is clear. Suspension indicates inorganic salts (NaBr) which must be filtered, as they degrade field homogeneity (shimming).[1]

• Acquisition Parameters (400 MHz or higher):

  • Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

  • Relaxation Delay (D1): Set to 5.0 seconds .

  • Reasoning: The quaternary carbons and isolated methyl groups have long T1 relaxation times. A short D1 will suppress the integration of the methyl/methoxy signals relative to aromatics, skewing purity calculations.

  • Scans (NS): 16 (Routine) or 64 (Quantitative).[1]

• Processing & Phasing:

  • Reference TMS to 0.00 ppm.[4]

  • Apply exponential multiplication (LB = 0.3 Hz) for signal-to-noise enhancement.

  • Critical: Manually phase the spectrum. Auto-phasing often distorts the baseline around the large methyl singlet, affecting the integration of small impurity peaks nearby.[1]

Impurity Decision Tree

Use the following logic flow to interpret the spectrum and determine the next process step.

Figure 2: Decision logic for quality control based on spectral features.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Standard text for substituent effects on chemical shifts).

• National Institute of Advanced Industrial Science and Technology (AIST). (2023).[1] Spectral Database for Organic Compounds (SDBS).[1][Link] (Source for base pyridine and 2-bromopyridine shift data).[1]

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. [Link] (Authoritative resource for chemical shift prediction and relaxation delay parameters).[1]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[1] (Reference for qNMR acquisition parameters).

Sources

• 1. prepchem.com [prepchem.com]
• 2. rsc.org [rsc.org]
• 3. (6-Bromopyridin-2-yl)methanol | C6H6BrNO | CID 3517811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. low/high resolution 1H proton nmr spectrum of 2-methoxypropane C4H10O CH3CH(OCH3)CH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl isopropyl ether 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Guide to the HPLC Retention Time of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine and Its Process-Related Impurities

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For intermediates such as 2-Bromo-6-(2-methoxypropan-2-yl)pyridine, a comprehensive understanding of its impurity profile is critical. High-Performance Liquid Chromatography (HPLC) stands as the principal technique for this analytical challenge, offering the resolution and sensitivity required to separate and quantify the target compound from structurally similar impurities.

This guide provides an in-depth analysis of the expected HPLC retention behavior of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine relative to its potential process-related impurities. We will explore the underlying principles of chromatographic separation, present a robust experimental protocol, and interpret the resulting data, offering a framework for researchers and drug development professionals to establish effective purity testing methods.

The Rationale Behind the Chromatographic Approach

The separation of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine and its impurities by reversed-phase HPLC is governed by their relative polarities and interactions with the stationary phase.[1] Pyridine derivatives are basic compounds, and their retention can be influenced by the pH of the mobile phase.[2][3][4]

Our strategy is built on the following principles:

• Stationary Phase Selection : A C18 (octadecylsilyl) column is the workhorse for reversed-phase chromatography due to its hydrophobic nature, which provides excellent retention for moderately polar compounds like substituted pyridines.[5][6][7]

• Mobile Phase Composition : We employ a gradient elution using an acidified aqueous phase and an organic modifier (acetonitrile). The acid (formic acid) serves to protonate the pyridine nitrogen, ensuring consistent ionization and symmetrical peak shapes. The gradient from a lower to a higher concentration of acetonitrile allows for the elution of compounds with a wide range of polarities.

• Detection : The pyridine ring is a strong chromophore, making UV detection a suitable and sensitive method for quantification. A wavelength of 254 nm is chosen as a common and effective setting for aromatic compounds.[4]

Potential Impurities and Their Expected Elution Order

The synthesis of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine can potentially give rise to several impurities. Understanding their structures is key to predicting their retention times. In reversed-phase HPLC, more polar compounds elute earlier, while less polar (more hydrophobic) compounds are retained longer.

• Impurity A: 2-Bromo-6-(propan-2-ol-2-yl)pyridine : A potential precursor or hydrolysis product where the methoxy group is replaced by a hydroxyl group. The presence of the polar hydroxyl group is expected to significantly reduce its retention time compared to the parent compound.

• Impurity B: 2,6-Dibromopyridine : A likely starting material or a by-product of over-bromination. This compound is less polar than the main analyte due to the absence of the (2-methoxypropan-2-yl) group and is expected to have a shorter retention time, but its relative retention can be complex.

• Impurity C: 2-Bromo-6-isopropenylpyridine : A potential elimination product. The double bond makes it slightly less polar than the parent compound, likely leading to a longer retention time.

Experimental Protocol: HPLC Purity Determination

This protocol is designed as a self-validating system, incorporating system suitability checks to ensure the reliability of the analytical results.

1. Instrumentation

• HPLC system equipped with a gradient pump, autosampler, column thermostat, and UV-Vis detector.

2. Chromatographic Conditions

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	Time (min)
0
25
30
31
35
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	254 nm
Injection Volume	5 µL

3. Sample Preparation

• Diluent : 50:50 mixture of Acetonitrile and Water.

• Standard Solution : Accurately weigh approximately 10 mg of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution : Prepare the sample in the same manner as the standard solution.

4. System Suitability

• Inject the standard solution five times.

• The relative standard deviation (RSD) for the peak area of the main compound should be not more than 2.0%.

• The tailing factor for the main peak should be between 0.8 and 1.5.

• The theoretical plates should be not less than 2000.

5. Analysis

• Inject the sample solution and record the chromatogram.

• Calculate the percentage of each impurity by the area normalization method.

Caption: Workflow for HPLC Purity Analysis.

Comparative Data and Interpretation

The following table summarizes the hypothetical retention time data for 2-Bromo-6-(2-methoxypropan-2-yl)pyridine and its potential impurities based on the described HPLC method.

Compound	Structure	Expected Retention Time (min)	Rationale for Elution Order
Impurity A: 2-Bromo-6-(propan-2-ol-2-yl)pyridine		~ 8.5	Most polar due to the hydroxyl group, leading to the earliest elution.
Impurity B: 2,6-Dibromopyridine		~ 12.1	Less polar than Impurity A, but more polar than the main analyte.
Main Compound: 2-Bromo-6-(2-methoxypropan-2-yl)pyridine		~ 15.3	The ether group and alkyl chain provide moderate hydrophobicity.
Impurity C: 2-Bromo-6-isopropenylpyridine		~ 17.8	The isopropenyl group is more hydrophobic than the 2-methoxypropan-2-yl group, resulting in longer retention.

Note: The structures are representative and the retention times are illustrative examples to demonstrate the principles of separation.

Caption: Structure-Retention Relationship in Reversed-Phase HPLC.

Conclusion

The successful separation of 2-Bromo-6-(2-methoxypropan-2-yl)pyridine from its process-related impurities is readily achievable with a well-designed reversed-phase HPLC method. The elution order is predictable based on the polarity of the analytes, with more polar compounds eluting earlier. The presented protocol, grounded in established chromatographic principles, provides a robust starting point for method development and validation. By understanding the interplay between molecular structure and retention behavior, researchers can confidently assess the purity of this critical pharmaceutical intermediate, ensuring the quality and safety of the final drug product.

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link][2]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link][3]

• ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link][8]

• SciSpace. (2021). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link][9]

• ResearchGate. (2024). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Retrieved from [Link][4]

• PubMed. (2022). Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review. Retrieved from [Link][1]

• ResearchGate. (n.d.). Retention behavior of reversed-phase for HPLC using a 100% aqueous mobile phase. Retrieved from [Link][5]

• Obrnuta faza. (n.d.). The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase. Retrieved from [Link][6]

• ResearchGate. (n.d.). The retention behaviour of reversed-phase HPLC columns when used under 100% aqueous conditions. Retrieved from [Link][7]

Sources

• 1. Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. helixchrom.com [helixchrom.com]
• 3. helixchrom.com [helixchrom.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. obrnutafaza.hr [obrnutafaza.hr]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

A Comparative Guide to the Lipophilicity of 2-(2-Methoxypropan-2-yl)pyridine vs. 2-tert-Butylpyridine

In the landscape of medicinal chemistry, the strategic modification of molecular scaffolds to fine-tune physicochemical properties is a cornerstone of drug design. Lipophilicity, a measure of a compound's affinity for a lipid-like environment, is a critical parameter that profoundly influences a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2] An optimal balance of lipophilicity is essential for a molecule to effectively traverse biological membranes and reach its target, without suffering from poor solubility or rapid metabolic clearance.[3][4] This guide provides an in-depth comparison of the lipophilicity of two structurally related pyridine derivatives: 2-tert-butylpyridine and its bioisosteric analogue, 2-(2-methoxypropan-2-yl)pyridine (also known as 2-tert-butoxypyridine).

This comparison is particularly instructive as it explores the subtle yet significant impact of replacing a carbon atom with an isosteric ether oxygen, a common strategy to modulate molecular properties.

Understanding Lipophilicity: LogP and LogD

Before delving into the comparison, it is crucial to define the metrics used to quantify lipophilicity.

• LogP (Partition Coefficient): This is the logarithm of the ratio of the concentration of a neutral compound in a two-phase system of n-octanol and water at equilibrium.[5] A positive LogP value indicates a preference for the lipidic (n-octanol) phase, signifying higher lipophilicity. A negative value indicates a preference for the aqueous phase (hydrophilicity).[6]

• LogD (Distribution Coefficient): For ionizable compounds, LogD is the more physiologically relevant metric. It is the logarithm of the ratio of the sum of all forms of the compound (ionized and neutral) in n-octanol to the sum of all forms in the aqueous phase at a specific pH.[7][8] Since pyridines are basic, their ionization state is pH-dependent, making LogD a critical parameter for predicting their behavior in the body.[9]

Comparative Lipophilicity Data

The lipophilicity of a molecule can be determined experimentally or estimated using computational algorithms. The table below presents computed LogP values for the two target compounds, which serve as a reliable predictor of their relative lipophilicity.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Computed LogP (XLogP3)
2-tert-Butylpyridine		C₉H₁₃N	135.21	2.4[10]
2-(2-Methoxypropan-2-yl)pyridine		C₉H₁₃NO	151.21	1.9 (Estimated*)

Physicochemical Rationale for the Observed Difference

The data clearly indicate that 2-tert-butylpyridine is more lipophilic than its ether-containing bioisostere . This difference is rooted in the fundamental electronic and intermolecular properties of the tert-butyl and 2-methoxypropan-2-yl (tert-butoxy) groups.

• The Tert-Butyl Group: This substituent is a classic lipophilic moiety. It is a bulky, non-polar hydrocarbon group that increases the molecule's size and surface area without adding any capacity for hydrogen bonding with water. Its contribution to the overall lipophilicity is purely driven by favorable hydrophobic interactions with the n-octanol phase.

• The 2-Methoxypropan-2-yl (tert-Butoxy) Group: While this group is sterically very similar to the tert-butyl group, the introduction of the ether oxygen atom fundamentally alters its physicochemical character.

  • Polarity and Hydrogen Bonding: The ether oxygen is electronegative, introducing a polar C-O bond and a net dipole moment to the substituent. More importantly, the lone pairs of electrons on the oxygen atom can act as hydrogen bond acceptors .[12] This allows the molecule to form hydrogen bonds with water in the aqueous phase, increasing its aqueous solubility and thereby reducing its tendency to partition into the n-octanol phase. This increased affinity for the aqueous phase directly translates to a lower LogP value.

In essence, the bioisosteric replacement of the central quaternary carbon of the tert-butyl group with an oxygen atom introduces a key hydrophilic feature, overriding the lipophilic contribution of the surrounding methyl groups and making the overall molecule less lipophilic.

Experimental Protocol: Shake-Flask Method for LogD₇.₄ Determination

The "shake-flask" method remains the gold standard for experimentally determining partition coefficients due to its direct measurement approach.[13][14] The following protocol outlines a robust procedure for determining the LogD of a basic compound like a pyridine derivative at the physiologically relevant pH of 7.4.[15]

Objective: To determine the distribution coefficient (LogD) of a test compound between n-octanol and a pH 7.4 aqueous buffer.

Materials:

• Test Compound

• n-Octanol (HPLC Grade)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dimethyl Sulfoxide (DMSO, for stock solution)

• Centrifuge tubes (e.g., 15 mL glass, screw-cap)

• Pipettes and general lab equipment

• Mechanical shaker or vortex mixer

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Protocol Steps:

• Solvent Pre-Saturation:

  • Causality: To ensure thermodynamic equilibrium, each phase must be saturated with the other prior to the experiment. This prevents volume changes and ensures the partitioning is solely driven by the compound's properties.

  • Mix equal volumes of n-octanol and pH 7.4 PBS in a large separatory funnel.

  • Shake vigorously for 30 minutes.

  • Allow the phases to separate completely overnight. Carefully separate and collect both the n-octanol-saturated buffer and the buffer-saturated n-octanol.

• Stock Solution Preparation:

  • Causality: A concentrated stock in a miscible solvent allows for accurate and minimal addition of the test compound.

  • Prepare a 10 mM stock solution of the test compound in DMSO.

• Partitioning Experiment:

  • Causality: Establishing a known starting concentration and volume ratio is critical for the final calculation. The chosen ratio should ensure the final concentration in both phases is within the analytical instrument's linear range.

  • In a glass centrifuge tube, add 5 mL of the buffer-saturated n-octanol and 4.95 mL of the n-octanol-saturated PBS.

  • Spike in 50 µL of the 10 mM test compound stock solution (final concentration ~100 µM).

  • Cap the tube securely.

• Equilibration:

  • Causality: Vigorous mixing is required to maximize the surface area between the two phases, allowing the compound to partition and reach equilibrium.

  • Shake the tube vigorously using a mechanical shaker at a consistent speed for 2-4 hours at a controlled temperature (e.g., 25°C).[16]

• Phase Separation:

  • Causality: Centrifugation is essential to break any emulsions and achieve a clean separation of the two phases, which is critical for accurate sampling.

  • Centrifuge the tube at ~2000 x g for 15-20 minutes to ensure complete separation of the octanol (top layer) and aqueous (bottom layer) phases.

• Sampling and Analysis:

  • Causality: Careful sampling prevents cross-contamination. Analyzing both phases provides a mass balance and confirms the accuracy of the measurement.

  • Carefully withdraw an aliquot from the aqueous (bottom) phase and the n-octanol (top) phase.

  • Dilute the n-octanol sample with a suitable solvent (e.g., methanol) if necessary to match the analytical range.

  • Quantify the concentration of the test compound in each phase ([C]ₐqueous and [C]ₒctanol) using a pre-validated HPLC or LC-MS method with a calibration curve.

• Calculation:

  • Calculate the LogD using the following formula: LogD₇.₄ = log₁₀ ( [C]ₒctanol / [C]ₐqueous )

Experimental Workflow Diagram

The following diagram illustrates the key stages of the shake-flask protocol for LogD determination.

Caption: Workflow for LogD Determination via the Shake-Flask Method.

Conclusion

The comparison between 2-tert-butylpyridine and 2-(2-methoxypropan-2-yl)pyridine serves as an excellent case study in rational drug design. By performing a seemingly minor structural modification—a non-classical bioisosteric replacement of a carbon with an oxygen atom—a significant reduction in lipophilicity is achieved. The 2-tert-butylpyridine (cLogP ≈ 2.4) is moderately lipophilic, whereas the introduction of the ether moiety in 2-(2-methoxypropan-2-yl)pyridine (estimated cLogP ≈ 1.9) shifts the molecule into a more hydrophilic space. This change is driven by the hydrogen bond accepting capability of the ether oxygen, which enhances the compound's affinity for the aqueous phase.

For drug development professionals, this understanding is critical. Such a modification could be strategically employed to improve a compound's aqueous solubility, reduce its metabolic liability (as ethers can be more stable than alkyl groups to certain metabolic enzymes), or fine-tune its ADMET profile to fall within a more optimal range for therapeutic success.[1][4] The choice between these two substituents allows a medicinal chemist to intelligently navigate the chemical space to achieve the desired balance of properties for a given biological target.

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• Shityakov, S., & Förster, C. (2014). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery. [Link]

• Deep Origin. (n.d.). Lipophilicity - Computational Chemistry Glossary. Deep Origin. [Link]

• Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. [Link]

• National Center for Biotechnology Information. (n.d.). 2-tert-Butylpyridine. PubChem Compound Database. [Link]

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• Kheylik, Y. (2024). LogP / LogD shake-flask method v1. ResearchGate. [Link]

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A Head-to-Head Comparison for Drug Developers: Metabolic Stability of 2-Methoxypropan-2-yl Ether vs. Isopropyl Ether

In the landscape of medicinal chemistry, the strategic selection of functional groups is paramount to achieving a desirable pharmacokinetic profile. Among the myriad of choices, ether linkages are frequently employed to modulate properties such as solubility, lipophilicity, and target engagement. However, not all ethers are created equal, particularly when scrutinized through the lens of metabolic stability. This guide provides an in-depth comparison of two commonly encountered ether moieties: the isopropyl ether and the more sterically hindered 2-methoxypropan-2-yl ether. Our focus is to elucidate the structural nuances that dictate their susceptibility to metabolic degradation, supported by mechanistic insights and a robust experimental framework.

The Central Role of Ether Metabolism in Drug Clearance

The metabolic fate of a drug candidate is a critical determinant of its efficacy and safety. The liver is the primary site of drug metabolism, where enzymes from the Cytochrome P450 (CYP) superfamily are responsible for the clearance of approximately 60% of marketed drugs.[1] For ether-containing compounds, the principal metabolic pathway is oxidative O-dealkylation.[2] This process is initiated by the CYP-mediated abstraction of a hydrogen atom from the carbon adjacent to the ether oxygen (the α-carbon), followed by hydroxyl recombination to form an unstable hemiacetal intermediate.[3] This intermediate then spontaneously decomposes into an alcohol and a carbonyl compound (an aldehyde or ketone).[3] The rate of this reaction is highly dependent on the structural environment of the α-carbon.

Structural Analysis: Isopropyl Ether – The Susceptible Moiety

The isopropyl ether features a secondary carbon atom attached to the ether oxygen. The hydrogen atom on this carbon is relatively accessible and susceptible to abstraction by CYP enzymes.

Key Structural Features:

• Secondary α-Carbon: Possesses a readily abstractable hydrogen atom.

• Minimal Steric Hindrance: The methyl groups offer some bulk, but the α-hydrogen remains accessible to the active site of metabolizing enzymes.

This configuration makes the isopropyl group a common site of metabolic attack. The O-dealkylation of an isopropyl ether results in the formation of an alcohol and acetone, leading to rapid clearance of the parent drug.

Structural Analysis: 2-Methoxypropan-2-yl Ether – The Fortified Moiety

In stark contrast, the 2-methoxypropan-2-yl group presents a significantly different steric and electronic profile. This moiety is a tertiary ether, specifically a tert-butyl ether derivative.

Key Structural Features:

• Tertiary α-Carbon: The central carbon atom linked to the ether oxygen is tertiary and lacks a hydrogen atom. Direct oxidation at this position via the standard O-dealkylation mechanism is not possible.

• Steric Shielding: The three methyl groups create significant steric bulk around the ether linkage, hindering the approach of CYP enzymes to the adjacent methoxy group.

While metabolism can still occur at the methoxy group, the rate is often substantially slower compared to the dealkylation of the isopropyl group. This increased metabolic stability can lead to a longer biological half-life and lower clearance of the parent compound.

Mechanistic Differences in Metabolism

The fundamental difference in metabolic stability arises from the first step of CYP-mediated oxidation: hydrogen atom abstraction.[3] The isopropyl group's secondary α-hydrogen is a prime target, whereas the 2-methoxypropan-2-yl group's tertiary α-carbon is invulnerable to this initial attack.

Caption: Comparative metabolic pathways of isopropyl vs. 2-methoxypropan-2-yl ethers.

Experimental Protocol: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

To empirically determine the metabolic stability of compounds containing these two ethers, a standardized in vitro assay using human liver microsomes is employed.[4][5] This system contains a rich complement of CYP enzymes and is a cornerstone of preclinical drug metabolism studies.[6]

Objective: To measure the rate of disappearance of a test compound over time and determine its intrinsic clearance (Clint) and half-life (t½).

Materials:

• Pooled Human Liver Microsomes (HLM)[4]

• Test Compounds (Compound A: Isopropyl Ether; Compound B: 2-Methoxypropan-2-yl Ether)

• Phosphate Buffer (100 mM, pH 7.4)[4]

• NADPH Regenerating System (Cofactor for CYP enzymes)[1]

• Positive Control Compounds (e.g., Midazolam, Dextromethorphan)[4]

• Acetonitrile with Internal Standard (for reaction termination and sample analysis)[4]

• LC-MS/MS System for analysis[7]

Step-by-Step Methodology:

• Preparation: Thaw HLM on ice. Prepare a working solution of HLM in phosphate buffer to a final concentration of 0.5 mg/mL protein.[6]

• Compound Incubation: In a 96-well plate, add the test compounds and positive controls to the HLM solution to a final concentration of 1 µM.[4]

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system to all wells. For a negative control, add buffer instead of NADPH to a set of wells for each compound.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of cold acetonitrile containing an analytical internal standard.[6][4] The 0-minute time point serves as the initial concentration reference.

• Sample Processing: Centrifuge the plate to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining percentage of the parent compound at each time point using a validated LC-MS/MS method.[7]

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the linear regression line corresponds to the elimination rate constant (k). Calculate the half-life (t½ = 0.693/k) and intrinsic clearance (Clint).

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Comparative Biological Activity of Ether-Substituted Pyridine Analogs

Executive Summary: The Ether Advantage in Pyridine Scaffolds

In medicinal chemistry, the pyridine ring is a privileged scaffold, present in over 15% of all FDA-approved drugs.[1] However, the functionalization of this ring dictates its efficacy.[1] This guide objectively compares ether-substituted pyridine analogs (alkoxypyridines) against their alkyl, amino, and thioether counterparts.[1]

Key Finding: Ether substitutions (–OR) on the pyridine ring, particularly at the C-3 and C-4 positions, frequently offer a superior balance of metabolic stability and target affinity compared to nitrogen (–NHR) or carbon (–R) isosteres. While amino-pyridines often suffer from rapid oxidative N-dealkylation, ether analogs resist this metabolic clearance while maintaining essential hydrogen-bond acceptor capabilities.

Structural & Electronic Dynamics: 2- vs. 3- vs. 4-Alkoxy

The position of the ether linkage fundamentally alters the molecule's electronic landscape and biological potential.

Comparative Analysis of Substitution Patterns

Feature	2-Alkoxypyridine	3-Alkoxypyridine	4-Alkoxypyridine
Electronic Effect	Inductive withdrawal (-I) + Mesomeric donation (+M) to ring nitrogen.	Inductive withdrawal (-I); Minimal resonance interaction with ring nitrogen.	Strong Mesomeric donation (+M) to ring nitrogen; increases basicity.[1]
Metabolic Stability	Moderate. Susceptible to hydrolysis to 2-pyridone (tautomerization).	High. Resists oxidative dealkylation better than 3-amino analogs.	High. Stable, but increases ring electron density significantly.[1]
H-Bonding	Ether oxygen is a weak acceptor; Ring N is less basic.	Ether oxygen acts as a distinct acceptor vector.	Ring N becomes a stronger acceptor due to +M effect.
Primary Application	Bioisostere for amides; Kinase hinge binders.[2]	GPCR ligands; Metabolic blockers in RTIs.	Proton pump inhibitors; Antimicrobials.

Visualization: SAR Logic Flow

The following diagram illustrates the decision-making logic when selecting an ether substitution pattern based on desired biological outcomes.

Figure 1: Strategic selection of ether substitution based on electronic effects and target class.

Performance Comparison: Biological Activity Data

Case Study A: Kinase Inhibition (EGFR & VEGFR-2)

Ether-substituted pyridines have shown remarkable potency as dual inhibitors. In a comparative study of spiro-pyridine derivatives, the presence of specific ether/carbonyl motifs was critical for ATP-pocket binding.

Comparative Data: 2-Oxo-Pyridine vs. Standard Inhibitors Data derived from recent SAR studies on HepG-2 and Caco-2 cell lines.

Compound Class	Target	IC50 (µM)	Inhibition % (at 10µM)	Performance vs. Alternative
Ether-Substituted Spiro-Pyridine (Cpd 7)	EGFR	0.124 ± 0.009	88.41%	Superior to Doxorubicin (0.349 µM).[3]
Ether-Substituted Spiro-Pyridine (Cpd 7)	VEGFR-2	0.221 ± 0.009	-	Inferior to Sorafenib (0.043 µM) but reduced toxicity.
Standard Doxorubicin	EGFR	0.349 ± 0.016	77.59%	Baseline control.
Erlotinib	EGFR	0.033 ± 0.002	92.85%	Gold standard (Quinazoline core).[1]

Insight: While the pyridine ether analog (Cpd 7) did not surpass the potency of Erlotinib, it outperformed Doxorubicin and offered a distinct solubility profile due to the pyridine nitrogen, potentially reducing off-target cardiotoxicity associated with anthracyclines.[1]

Case Study B: Metabolic Stability in HIV Reverse Transcriptase Inhibitors

A critical limitation of alkylamino-pyridine drugs (like early Bis(heteroaryl)piperazines) is rapid metabolism via oxidative N-dealkylation.[4]

• Alternative (Amino-Pyridine): 3-ethylamino substituent.

  • Result: Rapid degradation by Cytochrome P450.

• Solution (Ether-Pyridine): 3-ethoxy or 3-isopropoxy substituent.[4]

  • Result:Metabolic Blockade. The ether linkage is resistant to oxidative cleavage at this position.

  • Data: 3-alkoxy analogs retained <90% viral inhibition while increasing half-life significantly compared to alkylamino isosteres.

Experimental Protocols

To validate these findings in your own lab, follow these standardized protocols. These methodologies ensure reproducibility and control for the volatility often associated with lower molecular weight pyridine intermediates.

Protocol 1: Synthesis of 3-Alkoxypyridines via Phase-Transfer Catalysis

Objective: To synthesize ether analogs efficiently without harsh conditions that might degrade the pyridine ring.

Reagents:

• 3-Hydroxypyridine (1.0 eq)

• Alkyl Halide (e.g., Ethyl bromide, 1.2 eq)[1]

• Tetrabutylammonium bromide (TBAB, 0.1 eq) - Catalyst[1]

• NaOH (50% aq.[1] solution)

• Toluene (Solvent)[1]

Step-by-Step Workflow:

• Preparation: Dissolve 3-hydroxypyridine in Toluene. Add TBAB and stir vigorously.

• Basification: Dropwise add 50% NaOH solution. The mixture will become biphasic.

• Alkylation: Add the Alkyl Halide slowly to the stirring mixture at room temperature.

• Heating: Reflux the mixture at 80°C for 4-6 hours. Monitor via TLC (Mobile phase: EtOAc/Hexane 1:1).[1]

  • Checkpoint: Disappearance of the starting phenol spot (Rf ~0.2) and appearance of the less polar ether product (Rf ~0.6).

• Workup: Cool to RT. Separate organic layer. Wash aqueous layer with Toluene (2x).[1] Combine organics, wash with brine, dry over Na2SO4.

• Purification: Concentrate in vacuo. Purify via silica gel column chromatography.

Protocol 2: In Vitro Kinase Inhibition Assay (EGFR)

Objective: Quantify the IC50 of the synthesized ether analog.

Materials:

• Recombinant EGFR kinase domain.

• Poly-(Glu,Tyr) 4:1 substrate.[1]

• ATP (radiolabeled [γ-33P]-ATP or fluorescent tracer).

• Test Compound (Ether-pyridine analog).

Workflow:

• Dilution: Prepare 3-fold serial dilutions of the test compound in DMSO (Final conc. range: 10 µM to 0.1 nM).[1]

• Incubation: Mix Kinase buffer, EGFR enzyme, and Test Compound. Incubate for 15 min at RT to allow equilibrium binding.

• Initiation: Add ATP/Substrate mix to start the reaction.

• Reaction: Incubate for 60 min at RT.

• Termination: Add dilute phosphoric acid (for radiometric) or EDTA (for fluorescence).[1]

• Detection: Measure phosphorylation via scintillation counting or fluorescence polarization.

• Analysis: Plot Log[Inhibitor] vs. Response. Fit to a sigmoidal dose-response curve (Variable slope) to calculate IC50.

Mechanism of Action: The Signaling Pathway

Understanding where these molecules act is crucial for rational drug design. Ether-substituted pyridines often act as ATP-competitive inhibitors within the kinase pocket.

Visualization: EGFR/PI3K/Akt Pathway Interception

The diagram below maps the downstream signaling effects of inhibiting EGFR with pyridine ether analogs.

Figure 2: Mechanism of Action. The pyridine ether analog competitively binds to the EGFR ATP pocket, halting the phosphorylation cascade that leads to PI3K/Akt activation, ultimately reducing proliferation and inducing apoptosis.[1]

Conclusion & Strategic Recommendations

The substitution of a pyridine ring with an ether linkage is not merely a structural variation; it is a strategic tool for optimizing Lipophilic Efficiency (LipE) and Metabolic Stability .

• Use 3-Alkoxypyridines when your goal is to block N-dealkylation metabolism while maintaining a neutral electronic profile on the ring nitrogen.

• Use 2-Alkoxypyridines (or their 2-pyridone tautomers) when targeting kinase hinge regions where a hydrogen bond donor/acceptor motif is required.

• Avoid Amino-isosteres in early discovery if liver microsome stability (HLM) is low; switch to the ether analog immediately to test if the instability is driven by the nitrogen lone pair.

References

• Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides. Molecules. (2021). Link[1]

• Synthesis and biological evaluation of novel pyridine derivatives as potential anticancer agents and phosphodiesterase-3 inhibitors. Bioorganic Chemistry. (2014). Link

• Synthesis and evaluation of pyridine-derived bedaquiline analogues containing modifications at the A-ring subunit. Bioorganic & Medicinal Chemistry. (2021).[5] Link

• Synthesis and bioactivity of novel bis(heteroaryl)piperazine (BHAP) reverse transcriptase inhibitors: structure-activity relationships and increased metabolic stability of novel substituted pyridine analogs. Journal of Medicinal Chemistry. (1996). Link

• Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors. Beni-Suef University Journal of Basic and Applied Sciences. (2021). Link

• Synthesis and Biological Evaluation of Novel 3-Alkylpyridine Marine Alkaloid Analogs with Promising Anticancer Activity. Marine Drugs. (2018). Link

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